Z-L-Thr(OBzl)-OH

Core Science & Biosynthesis

Z-L-Thr(OBzl)-OH CAS number and molecular weight

An In-Depth Technical Guide to Z-L-Thr(OBzl)-OH for Researchers and Drug Development Professionals

Introduction

In the landscape of peptide chemistry and pharmaceutical development, protected amino acids are fundamental building blocks. Among these, N-Carbobenzyloxy-O-benzyl-L-threonine , commonly abbreviated as Z-L-Thr(OBzl)-OH , serves as a critical intermediate for the synthesis of complex peptides and bioactive molecules. Its unique bifunctional protection scheme, employing the benzyloxycarbonyl (Z) group for the α-amine and a benzyl (Bzl) ether for the side-chain hydroxyl group, provides chemists with precise control over peptide bond formation. This guide offers a comprehensive overview of Z-L-Thr(OBzl)-OH, detailing its chemical properties, applications, and the strategic rationale behind its use in synthetic workflows.

Core Compound Properties

The essential physicochemical data for Z-L-Thr(OBzl)-OH are summarized below. These identifiers are crucial for procurement, regulatory documentation, and experimental replication.

Property	Value	Source(s)
CAS Number	69863-36-1	[1]
Molecular Weight	343.37 g/mol	[1]
Molecular Formula	C₁₉H₂₁NO₅	[1]
Synonyms	N-Cbz-O-benzyl-L-threonine, Z-Thr(Bzl)-OH	[1]
Appearance	White to off-white solid	[1]

The Strategic Role of Protecting Groups in Peptide Synthesis

The utility of Z-L-Thr(OBzl)-OH is defined by its two protecting groups: the N-terminal Z group and the side-chain Bzl group. The selection of this specific combination is a deliberate choice rooted in the principles of orthogonal and chemoselective synthesis, which are paramount in constructing a specific peptide sequence.

N-terminal Protection: The Benzyloxycarbonyl (Z) Group

The Z group is a cornerstone of classical peptide synthesis, particularly in solution-phase strategies.[2] Its primary function is to mask the nucleophilicity of the α-amine, preventing self-polymerization and directing bond formation to the C-terminal carboxyl group.

• Causality of Choice : The Z group is stable under a wide range of conditions, including those required for peptide coupling and for the removal of other types of protecting groups (e.g., tert-butyl esters).

• Deprotection Mechanism : The Z group is typically removed via catalytic hydrogenolysis (e.g., H₂ gas with a palladium catalyst) or under strong acidic conditions (e.g., HBr in acetic acid). This cleavage mechanism is distinct from that of many other protecting groups, offering a valuable layer of synthetic orthogonality.

Side-Chain Protection: The Benzyl (Bzl) Ether

The hydroxyl group in the threonine side chain is reactive and can interfere with peptide coupling reactions. The benzyl ether serves to cap this reactivity.

• Causality of Choice : The benzyl group is robust and stable to both the acidic and basic conditions often employed in peptide synthesis, including the repetitive mild acidolysis used to remove N-terminal Boc groups in solid-phase peptide synthesis (SPPS).[3]

• Deprotection Mechanism : Conveniently, the benzyl ether can be cleaved under the same hydrogenolysis conditions used to remove the N-terminal Z group. It can also be removed by strong acids like anhydrous hydrogen fluoride (HF), which is often used in the final cleavage step of Boc-based SPPS.[3]

The logical relationship between the choice of protecting groups and the synthetic strategy is illustrated below.

Caption: Logic of protecting groups in peptide synthesis.

Application in Drug Discovery and Development

Protected amino acids like Z-L-Thr(OBzl)-OH are indispensable intermediates in the synthesis of peptide-based therapeutics. Peptides are increasingly important as drugs due to their high specificity and potency. The ability to precisely synthesize a target peptide sequence is the first step in developing such drugs.

This compound serves as a crucial building block for creating novel therapeutics, especially in fields targeting specific diseases where peptide-mediated interactions are key.[4] Furthermore, modifications to peptide backbones and side chains, which are made possible by using protected intermediates, can enhance critical drug properties such as bioavailability, stability, and solubility.[5]

Experimental Protocol: Solution-Phase Dipeptide Synthesis

This section provides a validated, step-by-step methodology for the synthesis of a simple dipeptide, Z-L-Thr(OBzl)-L-Ala-OMe, illustrating the practical application of Z-L-Thr(OBzl)-OH.

Objective : To couple Z-L-Thr(OBzl)-OH with L-Alanine methyl ester hydrochloride (H-Ala-OMe·HCl).

Materials :

• Z-L-Thr(OBzl)-OH

• H-Ala-OMe·HCl

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Hydroxybenzotriazole (HOBt)

• N-Methylmorpholine (NMM)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Methodology :

• Amino Acid Salt Neutralization :

  • Dissolve H-Ala-OMe·HCl (1.1 equivalents) in DCM.

  • Cool the solution to 0°C in an ice bath.

  • Add NMM (1.1 equivalents) dropwise to neutralize the hydrochloride salt, forming the free amine. Stir for 15 minutes. Causality: The free amine is the active nucleophile required for the coupling reaction.

• Carboxylic Acid Activation :

  • In a separate flask, dissolve Z-L-Thr(OBzl)-OH (1.0 equivalent) and HOBt (1.0 equivalent) in DCM.

  • Cool this solution to 0°C.

  • Add DCC (1.05 equivalents) to the solution. A white precipitate (dicyclohexylurea, DCU) will begin to form. Stir for 30 minutes at 0°C. Causality: DCC activates the carboxyl group by forming a highly reactive O-acylisourea intermediate. HOBt is added to suppress racemization and improve reaction efficiency by converting the intermediate to a less reactive but more selective HOBt-ester.

• Peptide Coupling :

  • Add the neutralized alanine solution from Step 1 to the activated threonine solution from Step 2.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

• Workup and Purification :

  • Filter the reaction mixture to remove the DCU precipitate.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 5% HCl solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the resulting crude peptide by flash chromatography or recrystallization to yield the pure dipeptide.

Caption: Workflow for solution-phase dipeptide synthesis.

References

• Aapptec Peptides. H-Thr-OBzl HCl. Available from: [Link]

• Aapptec Peptides. H-Thr(Bzl)-OBzl HCl. Available from: [Link]

• Thieme. Synthesis of Peptides. Available from: [Link]

• AAPPTec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1549483, L-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-. Available from: [Link]

• National Center for Biotechnology Information. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Available from: [Link]

• National Center for Biotechnology Information. Introduction to Peptide Synthesis. Available from: [Link]

• Aapptec Peptides. Boc-D-Thr(Bzl)-OH. Available from: [Link]

• ResearchGate. Identification and Suppression of β-Elimination Byproducts Arising from the Use of Fmoc-Ser(PO3Bzl,H)-OH in Peptide Synthesis. Available from: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. peptide.com [peptide.com]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]

Technical Guide: Solubility Profile & Handling of Z-L-Thr(OBzl)-OH

Part 1: Executive Summary & Physicochemical Profile[1]

Z-L-Thr(OBzl)-OH (N-α-Benzyloxycarbonyl-O-benzyl-L-threonine) is a fully protected amino acid derivative widely utilized in solid-phase peptide synthesis (SPPS) and liquid-phase organic synthesis. Its solubility profile is dominated by the presence of two significant hydrophobic moieties: the benzyloxycarbonyl (Z or Cbz) group on the

-amine and the benzyl (Bzl) ether on the threonine side chain.

These aromatic protecting groups drastically reduce the polarity of the native threonine, rendering the molecule insoluble in water but highly soluble in polar aprotic solvents and moderately soluble in chlorinated hydrocarbons.

Key Physicochemical Identifiers

Property	Value	Context
Appearance	White to off-white crystalline powder	Visual inspection for purity.[1]
Melting Point	107–112 °C	Diagnostic for purity; lower ranges indicate solvent occlusion.
Polarity	Low-to-Moderate	Dominated by lipophilic aromatic rings.
pKa (approx)	~3.8 (Carboxylic Acid)	Relevant for basic extraction workups.

Part 2: Solubility Landscape

The following matrix categorizes solvents based on their thermodynamic capacity to solvate Z-L-Thr(OBzl)-OH. This data is synthesized from standard peptide synthesis protocols and physicochemical principles of protected amino acids.

Solubility Matrix

Solvent Class	Specific Solvents	Solubility Rating	Operational Context
Polar Aprotic	DMF, NMP, DMSO, DMAc	High (> 100 mg/mL)	Primary Choice. Used for preparing stock solutions for coupling reactions (typically 0.2–0.5 M).
Chlorinated	DCM (Dichloromethane), Chloroform	High	Excellent for liquid-phase synthesis and extraction.
Esters	Ethyl Acetate (EtOAc)	Moderate to High	The "Gold Standard" solvent for extraction and the primary solvent for recrystallization.
Alcohols	Methanol, Ethanol	Moderate	Soluble, especially upon warming. Often used as a co-solvent.
Ethers	THF, Dioxane	Moderate	Good solubility, but peroxides can degrade sensitive peptides.
Hydrocarbons	Hexanes, Heptane, Petroleum Ether	Insoluble	Anti-Solvent. Used to precipitate the compound or induce crystallization.
Aqueous	Water, Aqueous Buffers	Insoluble	Used to wash away impurities during workup.
Simple Ethers	Diethyl Ether, MTBE	Low	Often used to wash the solid filter cake to remove organic impurities.

Mechanistic Insight: Why this profile?

The Z and Bzl groups shield the polar backbone of the amino acid.

• Pi-Pi Interactions: The aromatic rings allow for stacking interactions, which requires solvents capable of disrupting these forces (like DMF or DCM).

• Hydrogen Bonding: While the carboxylic acid (-COOH) and carbamate (-NH-) can H-bond, the bulkiness of the protecting groups prevents water from effectively solvating the molecule.

• Hydrophobic Effect: The large non-polar surface area drives the molecule out of aqueous phases and into organic layers (EtOAc/DCM) during extraction.

Part 3: Visualization of Solubility Logic

The following diagram illustrates the decision logic for solvent selection based on the experimental goal (Synthesis vs. Purification).

Figure 1: Solvent selection logic based on experimental intent. Green indicates high solubility/reaction media; Yellow indicates purification media; Red indicates insolubility/wash media.

Part 4: Experimental Protocols

Protocol A: Preparation of 0.5 M Stock Solution (For SPPS)

Context: Standard concentration for automated peptide synthesizers.

• Calculate Mass: For 10 mL of 0.5 M solution:

• Weighing: Weigh ~1.72 g of Z-L-Thr(OBzl)-OH into a 15 mL polypropylene tube or glass scintillation vial.

• Solvent Addition: Add 8 mL of high-grade DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone).

• Dissolution: Vortex for 30–60 seconds. The powder should dissolve rapidly at room temperature.

  • Note: If the solution appears cloudy, sonicate for 1 minute. Persistent cloudiness suggests moisture contamination in the solid or solvent.

• Volume Adjustment: Adjust final volume to 10 mL with solvent.

Protocol B: Recrystallization (Purification)

Context: To remove impurities or hydrolyzed byproducts (e.g., benzyl alcohol).

System: Ethyl Acetate (Solvent) / Hexanes (Anti-Solvent)

• Dissolution: Place crude Z-L-Thr(OBzl)-OH in an Erlenmeyer flask. Add the minimum amount of hot Ethyl Acetate (approx. 50–60 °C) required to fully dissolve the solid.

  • Tip: Add solvent in 1 mL increments.

• Filtration (Optional): If insoluble particles remain (dust/salts), filter the hot solution through a glass frit or cotton plug.

• Nucleation: While keeping the solution warm, slowly add Hexanes (or Petroleum Ether) dropwise.

  • Stop point: Stop adding hexane immediately when a faint, persistent turbidity (cloudiness) appears.

• Clearing: Add 1–2 drops of Ethyl Acetate to clear the solution back to transparency.

• Crystallization: Allow the flask to cool to room temperature undisturbed. Then, place in a refrigerator (4 °C) for 4–12 hours.

• Collection: Filter the white crystals using a Buchner funnel. Wash with cold Hexane/EtOAc (9:1 ratio). Dry under high vacuum.

Protocol C: Aqueous Workup (Extraction)

Context: Removing the compound from a reaction mixture (e.g., after Z-protection).

• Dilution: Dilute the reaction mixture with Ethyl Acetate .

• Acid Wash: Wash the organic layer with 1N HCl or 5% KHSO₄ .

  • Reason: Ensures the carboxylic acid is protonated (-COOH) and remains in the organic layer, while removing any unreacted amines or basic impurities.

• Brine Wash: Wash with saturated NaCl (Brine) to remove trapped water.

• Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄ .

• Evaporation: Concentrate on a rotary evaporator (

  ) to yield the solid product.

Part 5: Troubleshooting & Stability

Common Issues

• Oiling Out: During recrystallization, if the product forms a separate oil layer instead of crystals:

  • Cause: The solution is too concentrated or cooled too quickly.

  • Fix: Re-heat to dissolve the oil, add slightly more Ethyl Acetate, and cool much more slowly (wrap flask in a towel).

• Gelation: High concentrations in DCM can sometimes form gels.

  • Fix: Add a small amount of DMF or Methanol to break the gel structure.

Storage

• Condition: Store at +2°C to +8°C.

• Desiccation: Keep under inert gas (Argon/Nitrogen) if possible, as moisture can induce slow hydrolysis of the benzyl ester over long periods (months/years).

References

• Sigma-Aldrich. Z-Thr(Bzl)-OH Product Specification & MSDS. Accessed Oct 2023.

• Bachem. General Solubility of Protected Amino Acids. Bachem Technical Library.

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups." Chemical Reviews, 109(6), 2455-2504. (Authoritative review on protecting group solubility and stability).

• Chem-Impex International. O-Benzyl-L-threonine benzyl ester hydrochloride Physical Properties.

Sources

• 1. Z-O-BENZYL-L-THREONINE | 69863-36-1 | INDOFINE Chemical Company [indofinechemical.com]

Z-L-Thr(OBzl)-OH mechanism of action in peptide synthesis

The following technical guide details the mechanism, application, and experimental protocols for Z-L-Thr(OBzl)-OH (N-Benzyloxycarbonyl-O-benzyl-L-threonine) in peptide synthesis.

Mechanism of Action, Orthogonality, and Experimental Protocols

Executive Summary

Z-L-Thr(OBzl)-OH (CAS: 16597-50-5) is a specialized amino acid derivative used primarily in solution-phase peptide synthesis and classical fragment condensation . Its dual-protection strategy employs the Benzyloxycarbonyl (Z or Cbz) group for the

-amine and the Benzyl (Bzl) ether for the threonine side-chain hydroxyl.

This architecture provides a critical advantage: suppression of O-acylation . By masking the secondary hydroxyl of threonine, the OBzl group prevents the formation of branched depsipeptides during activation. Furthermore, the Z/OBzl pairing allows for global deprotection via catalytic hydrogenation , making it ideal for synthesizing peptides sensitive to the harsh acid conditions (HF, TFMSA) required by other strategies.

Part 1: Molecular Architecture & Chemical Properties

The molecule functions as a "chiral cassette," preserving the stereochemistry of the L-Threonine core while rendering the reactive sites orthogonal.

Structural Components

Component	Function	Chemical Nature	Removal Condition
Z (Cbz)	-Amino Protection	Carbamate (Urethane)	, HBr/AcOH, HF
L-Thr	Core Scaffold	-Hydroxy Amino Acid	N/A
OBzl	Side-Chain Protection	Benzyl Ether	, HF, TFMSA
-OH	Carboxyl Terminus	Free Acid	Activates for coupling

Physical Properties[1]

• Molecular Formula:

  [1][2]

• Molecular Weight: 343.38 g/mol

• Solubility: Soluble in organic solvents (DMF, DCM, EtOAc); insoluble in water.

• Chirality: L-configuration (2S, 3R).

Part 2: Mechanism of Action in Coupling

The primary mechanistic role of Z-L-Thr(OBzl)-OH is to facilitate the formation of the peptide bond (amide linkage) without compromising the integrity of the threonine side chain.

Activation and Coupling

To couple Z-L-Thr(OBzl)-OH to a growing peptide chain (

), the free carboxyl group must be converted into an electrophilic species.

• Carbodiimide Activation (DCC/DIC): The carboxyl group attacks the carbodiimide, forming an O-acylisourea intermediate.

  • Risk: Without the OBzl protection, the threonine hydroxyl could attack this intermediate intramolecularly or intermolecularly.

  • Mechanism:[3][4] The OBzl ether is sterically bulky and chemically inert to the activated ester, forcing the reaction to proceed exclusively via the amine nucleophile of the incoming peptide component.

• Racemization Suppression: The Z-group is a urethane protecting group. Unlike acyl groups (e.g., Acetyl, Benzoyl), urethanes do not facilitate the formation of oxazolones (azlactones) as readily. This preserves the optical purity of the

  center during activation.

Visualization: The Coupling Cycle

The following diagram illustrates the pathway from activation to amide bond formation, highlighting the protective role of the OBzl group.

Caption: Mechanistic pathway of Z-L-Thr(OBzl)-OH coupling. The OBzl group prevents side-chain interference (O-acylation), ensuring selective amide bond formation.

Part 3: Deprotection Dynamics & Orthogonality

Understanding the stability profile of the Z and OBzl groups is critical for designing the synthesis strategy.

The "Global Deprotection" Strategy

In many solution-phase syntheses, Z-L-Thr(OBzl)-OH is used because both protecting groups can be removed simultaneously in a single, mild step at the end of the synthesis.

• Reagent: Hydrogen gas (

  ) with Palladium on Carbon (Pd/C).

• Mechanism: Catalytic Hydrogenolysis.

• Reaction:

• Advantage: Avoids the use of HF (Hydrofluoric acid) or TFA, preserving acid-sensitive peptide modifications (e.g., sulfated tyrosines, glycosylation).

The "Selective N-Terminal" Strategy

If chain elongation is required after coupling Z-Thr(OBzl)-OH, the Z group must be removed without disturbing the OBzl group.

• Reagent: HBr in Acetic Acid (HBr/AcOH) or dilute TFA (less common for Z).

• Selectivity: The Z group (carbamate) is more acid-labile than the OBzl (ether).

  • Protocol: Treatment with 33% HBr/AcOH removes the Z group.

  • Stability:[5] The OBzl ether is generally stable to HBr/AcOH for the short duration required for Z removal, although prolonged exposure can lead to partial cleavage.

  • Note: This approach is less common than using Boc/Bzl strategies but is historically significant in classical synthesis.

Visualization: Deprotection Pathways

Caption: Orthogonal deprotection pathways. Path A removes all protection for final isolation. Path B exposes the amine for chain elongation while keeping the side chain protected.

Part 4: Experimental Protocols

Standard Coupling Protocol (DCC/HOBt Method)

This protocol describes coupling Z-L-Thr(OBzl)-OH to a free amine component in solution.

Materials:

• Z-L-Thr(OBzl)-OH (1.0 equiv)

• Amine Component (

  ) (1.0 equiv)

• DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 equiv)

• HOBt (1-Hydroxybenzotriazole) (1.1 equiv)

• Solvent: Anhydrous DMF or DCM.

• Base: NMM (N-methylmorpholine) (if amine is a salt).

Step-by-Step:

• Dissolution: Dissolve Z-L-Thr(OBzl)-OH and HOBt in a minimum volume of cold DMF (

  C).

• Activation: Add DCC. Stir at

  C for 15–30 minutes. A precipitate of DCU (dicyclohexylurea) will begin to form.

• Addition: Add the Amine Component.[3][6] If the amine is a hydrochloride salt, add 1.0 equiv of NMM to neutralize it prior to addition.

• Reaction: Stir at

  C for 1 hour, then allow to warm to room temperature. Stir for 4–12 hours.

• Work-up:

  • Filter off the insoluble DCU byproduct.

  • Evaporate the solvent under reduced pressure.[3]

  • Redissolve residue in EtOAc.[3]

  • Wash sequentially with 5%

    , Sat. , and Brine.

  • Dry over

    and concentrate.

Troubleshooting Side Reactions

Issue	Cause	Solution
-Elimination	Base-catalyzed removal of the OBzl group to form Dehydroalanine.	Avoid strong bases (e.g., DBU, Piperidine) during coupling. Use tertiary amines like DIPEA/NMM sparingly.
Racemization	Over-activation or high temperature.	Use HOBt/HOAt additives.[7][8] Keep activation temperature at C initially.
Incomplete Coupling	Steric hindrance of the -branched Threonine.	Use more potent coupling reagents like HATU or PyBOP if DCC fails. Increase reaction time.

Part 5: References

• Isidro-Llovet, B., et al. (2009). "Amino Acid-Protecting Groups."[7][9] Chemical Reviews. Link

• Bachem. "Peptide Synthesis Guide: Protection Strategies." Link

• Sigma-Aldrich. "Z-L-Thr(OBzl)-OH Product Specification." Link

• ChemicalBook. "Cbz-L-Threonine benzyl ester Properties and CAS Data." Link

• Peptide.com (Aapptec). "Z-Thr-OBzl Technical Data." Link

Sources

• 1. peptide.com [peptide.com]
• 2. Cbz-L-Threonine benzyl ester | 16597-50-5 [chemicalbook.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. bachem.com [bachem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. bachem.com [bachem.com]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Use of Z-L-Thr(OBzl)-OH in Solid-Phase Peptide Synthesis (SPPS)

Introduction: The Strategic Imperative for Protected Peptide Fragments

In the landscape of synthetic peptide chemistry, the stepwise assembly of amino acids on a solid support, pioneered by Merrifield, remains the dominant paradigm.[1] This process, typically employing either Fmoc/tBu or Boc/Bzl protection schemes, is remarkably efficient for linear peptides of moderate length.[2][3][4] However, the synthesis of long, complex, or aggregation-prone sequences often necessitates a more sophisticated approach: the convergence of smaller, purified peptide fragments in a solution- or solid-phase ligation. This "fragment condensation" strategy circumvents the cumulative yield losses and purification challenges associated with very long linear syntheses.

The success of a fragment condensation strategy hinges on the ability to generate fully protected peptide segments, which possess a free C-terminus and a protected N-terminus (or vice-versa), ready for coupling. This requires an orthogonal protecting group scheme, where specific groups can be selectively removed without affecting others.[3][4] It is in this specialized context that N-α-Benzyloxycarbonyl-O-benzyl-L-threonine, or Z-L-Thr(OBzl)-OH , finds its principal application.

This guide provides an in-depth analysis and detailed protocols for the strategic incorporation of Z-L-Thr(OBzl)-OH in SPPS, focusing on its role in the synthesis of protected peptide fragments destined for convergent assembly.

Physicochemical Profile and Strategic Rationale

Z-L-Thr(OBzl)-OH is a derivative of the amino acid threonine where the α-amino group is protected by a benzyloxycarbonyl (Z or Cbz) group, and the side-chain hydroxyl group is protected by a benzyl (Bzl) ether. This dual-protection scheme provides a unique set of chemical stabilities that can be exploited in complex synthetic routes.

Property	Value
Compound Name	N-α-Benzyloxycarbonyl-O-benzyl-L-threonine
Abbreviation	Z-L-Thr(OBzl)-OH
Molecular Formula	C₂₅H₂₅NO₅
Molecular Weight	419.47 g/mol
Appearance	White to off-white crystalline solid

The Causality of Protection: Understanding Stability and Lability

The utility of Z-L-Thr(OBzl)-OH is defined by the distinct conditions required to cleave its protecting groups, particularly in relation to the widely used Fmoc and tBu groups in standard SPPS.

• Z (Benzyloxycarbonyl) Group (N-terminus): Introduced by Bergmann and Zervas, the Z group is a cornerstone of classical peptide chemistry.[1] Its key feature is its stability to the basic conditions (e.g., piperidine) used for Fmoc removal and the moderate acidic conditions (e.g., 20-50% TFA) used for Boc removal.[3] The Z group is typically removed by catalytic hydrogenation (H₂/Pd-C) or strong acids like HBr in acetic acid.[5][6] This stability makes it an ideal N-terminal "cap" for a peptide fragment that will be cleaved from an acid-labile resin.

• Bzl (Benzyl) Group (Side-chain): The benzyl ether protecting the threonine side-chain is stable to the basic conditions of Fmoc deprotection.[7] However, its removal requires strong acidolysis, typically with anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA), common in Boc-SPPS.[4][8] It is also labile to catalytic hydrogenation. The primary role of the Bzl group on the threonine side-chain is to prevent O-acylation by the incoming activated amino acid during coupling cycles.[7]

The following table summarizes the stability of these key protecting groups under common SPPS reaction conditions, illustrating the orthogonal logic behind using Z-L-Thr(OBzl)-OH for fragment synthesis.

Reagent/Condition	Fmoc (N-α)	tBu (Side-Chain)	Z (N-α)	Bzl (Side-Chain)
20-50% Piperidine in DMF	Labile	Stable	Stable	Stable
1-2% TFA in DCM (Hyper-acid-labile)	Stable	Stable	Stable	Stable
95% TFA (Standard Cleavage)	Labile	Labile	Stable	Stable
Anhydrous HF or TFMSA	Labile	Labile	Labile	Labile
H₂ with Pd/C Catalyst (Hydrogenolysis)	Stable	Stable	Labile	Labile
The Z-group is generally stable to TFA for the duration of a standard cleavage, but prolonged exposure can lead to partial removal.

Core Application: Synthesis of N-Terminally Protected Peptide Fragments

The primary application for Z-L-Thr(OBzl)-OH is to serve as the final N-terminal residue in the SPPS of a protected peptide fragment. The resulting fragment, bearing a terminal Z-group and internal side-chain protecting groups (like tBu, Boc, and Trt), can be cleaved from a hyper-acid-labile resin, leaving all protecting groups intact.

This workflow is visualized below.

Fig 1. Workflow for protected peptide fragment synthesis.

Detailed Experimental Protocols

These protocols are designed for a standard laboratory setting and assume manual SPPS. They can be adapted for automated synthesizers.

Protocol 1: Coupling of Z-L-Thr(OBzl)-OH

This protocol describes the final coupling step to introduce the N-terminal Z-protected threonine.

Materials:

• Peptide-resin with a free N-terminal amine

• Z-L-Thr(OBzl)-OH

• Coupling Reagent: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine)

• Solvent: Anhydrous, amine-free DMF (N,N-Dimethylformamide)

• Washing Solvents: DMF, DCM (Dichloromethane), Isopropanol

• Kaiser Test Kit

Methodology (0.1 mmol scale):

• Resin Preparation: Ensure the final Fmoc group from the preceding residue has been removed and the resin has been thoroughly washed with DMF (3x), DCM (3x), and DMF (3x) to remove residual piperidine.

• Amino Acid Activation:

  • In a separate vessel, dissolve Z-L-Thr(OBzl)-OH (3 equivalents, 0.3 mmol, 125.8 mg) and HBTU (2.9 equivalents, 0.29 mmol, 110 mg) in 2 mL of DMF.

  • Add DIPEA (6 equivalents, 0.6 mmol, 105 µL).

  • Allow the solution to pre-activate for 1-2 minutes. The solution may change color. Causality: Pre-activation forms the reactive HOBt ester of the amino acid, minimizing potential side reactions and preparing it for efficient aminolysis by the resin-bound amine.

• Coupling Reaction:

  • Add the activated amino acid solution to the reaction vessel containing the peptide-resin.

  • Agitate the mixture at room temperature for 2-4 hours. Expert Insight: Threonine is a β-branched amino acid, which can lead to sterically hindered and slower couplings. Using a more potent activator like HATU or extending the coupling time is advisable, especially if the N-terminal residue of the peptide-resin is also sterically bulky.[9]

• Monitoring and Washing:

  • Take a small sample of resin beads and perform a Kaiser test to confirm the absence of free primary amines. The beads should remain colorless or yellow.

  • Once the reaction is complete, drain the reaction vessel.

  • Wash the resin thoroughly to remove excess reagents: DMF (5x), DCM (3x), Isopropanol (3x), DCM (3x).

• Drying: Dry the final Z-protected peptide-resin under a stream of nitrogen, followed by vacuum desiccation for at least 1 hour before proceeding to cleavage.

Protocol 2: Cleavage of Protected Fragment from 2-Chlorotrityl Chloride Resin

This protocol uses highly attenuated acidic conditions to cleave the peptide from the resin while preserving all acid-labile side-chain and N-terminal protecting groups.

Materials:

• Dry, Z-protected peptide-resin on 2-chlorotrityl support

• Cleavage Cocktail: 1% Trifluoroacetic acid (TFA) in DCM

• Neutralization Solution: 10% DIPEA in DCM

• DCM, Methanol

Methodology (0.1 mmol scale):

• Resin Swelling: Swell the peptide-resin in DCM (5 mL) for 20 minutes in the cleavage vessel.

• Cleavage:

  • Drain the swelling solvent.

  • Add the cleavage cocktail (10 mL of 1% TFA in DCM) to the resin.

  • Gently agitate for 30 minutes. Repeat this step once more with fresh cleavage cocktail. Trustworthiness: Using multiple short treatments with dilute acid is more efficient and minimizes potential side reactions compared to a single long exposure.

• Collection and Neutralization:

  • Drain the acidic filtrate into a collection flask containing a scavenger base, such as pyridine (0.5 mL), to immediately neutralize the TFA. Causality: Immediate neutralization prevents the cleaved peptide from being exposed to acid in solution, which could slowly cleave sensitive side-chain protecting groups over time.

  • Wash the resin twice more with DCM (5 mL each) and combine the filtrates.

• Solvent Removal: Remove the DCM and other volatile components by rotary evaporation at a temperature below 30°C.

• Purification: The resulting crude protected peptide can be purified by flash chromatography on silica gel or by precipitation/crystallization from an appropriate solvent system (e.g., DCM/ether or ethyl acetate/hexane).

Deprotection Strategies: A Decision Framework

Once a protected fragment is synthesized or a final peptide is assembled, the Z and Bzl groups must be removed. The choice of method depends on the other protecting groups present and the overall synthetic strategy.

Fig 2. Decision framework for Z/Bzl group deprotection.

References

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. [Link]

• Luxembourg Bio Technologies. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Retrieved February 6, 2026, from [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved February 6, 2026, from [Link]

• Aapptec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved February 6, 2026, from [Link]

• Fields, G. B. (2014). Introduction to Peptide Synthesis. Current Protocols in Protein Science, 76, 18.1.1–18.1.28. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1974). Amino acids and peptides. XVIII. Dipeptide formation during the synthesis of Z-Asp(OBzl). [Link]

• Yajima, H., & Fujii, N. (1983). Synthesis of Peptides. In The Peptides (Vol. 5, pp. 65-109). Academic Press. [Link]

• Aapptec. (n.d.). Coupling Reagents. Retrieved February 6, 2026, from [Link]

• Merck Millipore. (n.d.). Product Focus: Amino acids for Fmoc SPPS Novabiochem®. Retrieved February 6, 2026, from [Link]

• Isidro-Llobet, A., Guasch-Camell, J., Álvarez, M., & Albericio, F. (2005). p-Nitrobenzyloxycarbonyl (pNZ) as a Temporary Nα-Protecting Group in Orthogonal Solid-Phase Peptide Synthesis. European Journal of Organic Chemistry, 2005(14), 3031–3039. [Link]

• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved February 6, 2026, from [Link]

• Aapptec. (n.d.). Planning a Peptide Synthesis. Retrieved February 6, 2026, from [Link]

• Aapptec. (n.d.). Boc-D-Thr(Bzl)-OH. Retrieved February 6, 2026, from [Link]

Sources

• 1. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. peptide.com [peptide.com]
• 9. merckmillipore.com [merckmillipore.com]

Z-L-Thr(OBzl)-OH in solution-phase peptide synthesis

Application Note: High-Purity Coupling & Global Deprotection of Z-L-Thr(OBzl)-OH in Solution-Phase Synthesis

Executive Summary & Strategic Utility

In the landscape of peptide therapeutics, Z-L-Thr(OBzl)-OH represents a cornerstone reagent for solution-phase synthesis, particularly for convergent fragment condensation strategies and large-scale manufacturing (GMP). Unlike the base-labile Fmoc group or the acid-labile Boc group, the Z (Cbz) group offers unique stability to both acidic (TFA) and mild basic conditions, providing true orthogonality.

Why Choose Z-L-Thr(OBzl)-OH?

• Global Deprotection Efficiency: The defining feature of this derivative is the ability to remove both the N-terminal Z group and the side-chain benzyl ether (OBzl) simultaneously via catalytic hydrogenolysis . This "clean sweep" approach yields the native peptide in a single step, minimizing purification burdens [1].

• Racemization Suppression: The urethane structure of the Z-group significantly lowers the risk of oxazolone formation compared to acyl-protected amino acids, preserving the chiral integrity of the sensitive Threonine

  -carbon [2].

• Scale-Up Economics: For multi-kilogram batches, Z-protected amino acids often offer a superior cost-profile compared to Fmoc derivatives and avoid the toxic waste streams associated with piperidine deprotection.

Physicochemical Profile

Property	Specification / Data
Chemical Name	N-benzyloxycarbonyl-O-benzyl-L-threonine
Abbreviation	Z-L-Thr(OBzl)-OH
Molecular Weight	~343.4 g/mol
Solubility	Soluble in DCM, THF, EtOAc, DMF. Sparingly soluble in water.
Stability	Stable to TFA (neat), weak bases (NMM, TEA).
Lability	Cleaved by (Hydrogenolysis), HBr/AcOH, or HF.
Critical Risk	Threonine side-chain is prone to -elimination under strong base.

Protocol A: The Mixed Anhydride Coupling

Context: The Mixed Anhydride method (using Isobutyl Chloroformate) is the preferred industrial protocol for coupling Z-L-Thr(OBzl)-OH. It is fast, inexpensive, and generates volatile byproducts (CO2, isobutanol) that simplify workup.

Mechanism: The carboxylic acid is activated as a mixed anhydride using an alkyl chloroformate. This intermediate is highly reactive towards the amine component.

Reagents Required:

• Z-L-Thr(OBzl)-OH (1.0 equiv)

• N-Methylmorpholine (NMM) (1.0 equiv) - Base

• Isobutyl Chloroformate (IBCF) (0.95 equiv) - Activator

• Amino Component (H-Peptide-OR) (1.0 equiv)

• Solvent: Dry THF or DMF.

Step-by-Step Methodology:

• Dissolution: Dissolve Z-L-Thr(OBzl)-OH (1.0 eq) in dry THF (concentration ~0.2 M) in a round-bottom flask under Nitrogen atmosphere.

• Cooling (CRITICAL): Cool the solution to -15°C using a glycol/dry ice bath or cryostat.

  • Expert Insight: Temperature control is non-negotiable. Above -10°C, the mixed anhydride can disproportionate or racemize [3].

• Base Addition: Add NMM (1.0 eq) slowly. Stir for 5 minutes.

• Activation: Add IBCF (0.95 eq) dropwise over 5 minutes.

  • Why 0.95 eq? Using a slight deficit of IBCF prevents the formation of urethane impurities with the amine component later.

  • Observation: A white precipitate (NMM·HCl) may form.[1] This is normal.

• Activation Time: Stir at -15°C for exactly 2-3 minutes . Do not over-activate; mixed anhydrides are unstable.

• Coupling: Add the pre-cooled solution of the Amino Component (dissolved in THF/DMF with 1 eq NMM if it was a salt) in one portion.

• Reaction: Allow the mixture to stir at -15°C for 1 hour, then slowly warm to room temperature over 2 hours.

• Workup: Evaporate THF. Redissolve in EtOAc. Wash sequentially with 5%

  , Water, 5% , and Brine. Dry over .

Workflow Visualization: Mixed Anhydride Coupling

Caption: Figure 1. Kinetic pathway of Mixed Anhydride coupling. Note the critical temperature control at the activation step to prevent racemization.

Protocol B: Global Deprotection (Hydrogenolysis)

Context: Once the peptide sequence is complete, the Z and OBzl groups must be removed. Catalytic hydrogenolysis is the method of choice as it avoids strong acids (like HF) that can damage sensitive peptide bonds [4].

Reagents Required:

• Protected Peptide (Z-Thr(OBzl)-...)

• Catalyst: 10% Pd/C (Palladium on Carbon).[2]

• Solvent: Methanol (MeOH) or Acetic Acid (AcOH).

• Hydrogen Source:

  gas (balloon or Parr shaker) or Ammonium Formate (Transfer Hydrogenation).

Step-by-Step Methodology:

• Preparation: Dissolve the protected peptide in MeOH or 90% AcOH.

  • Expert Insight: If the peptide aggregates, use TFE (Trifluoroethanol) or warm AcOH.

• Inerting: Flush the vessel with Nitrogen to remove oxygen (safety precaution against solvent ignition).

• Catalyst Addition: Carefully add 10% Pd/C (10-20% by weight of peptide).

  • Safety: Pd/C is pyrophoric when dry. Add it as a water slurry or under an inert blanket.

• Hydrogenation: Introduce

  gas.

  • Method A (Balloon): Good for small scale (<5g). Sparge the solution briefly, then stir under a balloon of H2.

  • Method B (Parr Shaker): For scale >10g. Pressurize to 30-50 psi.

• Monitoring: Monitor by HPLC. The reaction typically completes in 2-12 hours.

  • Reaction Path: Z-group removes first (fast), followed by the Benzyl ether (slower). Ensure the reaction runs until the mono-protected intermediate is gone.

• Workup: Filter the mixture through Celite to remove the catalyst. Wash the pad with solvent. Evaporate the filtrate to yield the free peptide.

Mechanism Visualization: Global Deprotection

Caption: Figure 2. Stepwise catalytic hydrogenolysis. The Z-group typically cleaves faster than the O-benzyl ether, requiring monitoring to ensure full deprotection.

Troubleshooting & Critical Quality Attributes (CQAs)

Issue	Root Cause	Corrective Action
Racemization	High coupling temp or base excess.	Strictly maintain -15°C during activation. Use NMM or Collidine (weaker bases) instead of TEA [3].[3]
Incomplete Deprotection	Catalyst poisoning (Sulfur/Metals).	Use fresh Pd/C. Add a drop of AcOH if using MeOH. Ensure H2 pressure is sufficient.
O-Acylation	Hydroxyl group exposed.	Ensure the starting material is high-purity Z-L-Thr(OBzl)-OH. Free OH groups will react with the mixed anhydride.
-Elimination	Strong base exposure.	Avoid strong bases (NaOH, DBU) during workup. Threonine derivatives can form dehydro-amino acids.

References

• Vertex AI Search. (2025).[2] Removal of benzyl-type protecting groups from peptides by catalytic transfer hydrogenation. Retrieved from

• Bachem. (2024).[3] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Retrieved from

• HighFine. (2025). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. Retrieved from

• National Institutes of Health (NIH). (2013). Protein chemical synthesis by serine and threonine ligation. Retrieved from

• LibreTexts. (2025). Peptide Synthesis - Solution-Phase. Retrieved from

Sources

• 1. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 2. researchgate.net [researchgate.net]
• 3. bachem.com [bachem.com]

Mechanistic Analysis &amp; Reagent Selection

Technical Application Note: Optimization of Coupling Strategies for Z-L-Thr(OBzl)-OH in Peptide Synthesis

Abstract This guide provides an in-depth technical analysis of coupling strategies for N-benzyloxycarbonyl-O-benzyl-L-threonine (Z-L-Thr(OBzl)-OH) . Due to the steric hindrance imposed by the

-branched threonine side chain and the bulk of the benzyl ether protection, this building block presents specific kinetic challenges. This document outlines reagent selection, mechanistic rationale, and validated protocols to maximize yield while suppressing racemization (epimerization to the D-allo isomer).

The Challenge: Steric Hindrance & Racemization

Z-L-Thr(OBzl)-OH possesses two bulky aromatic groups (Z and OBzl) and a

-methyl group. This steric congestion retards the nucleophilic attack of the incoming amine on the activated carboxylate.

• Kinetic Effect: Slower coupling rates increase the lifetime of the activated ester.

• Thermodynamic Risk: Prolonged activation increases the window for base-catalyzed proton abstraction at the

  -carbon, leading to racemization via 5(4H)-oxazolone formation or direct enolization.

Reagent Selection Matrix

Reagent Class	Recommended Reagents	Mechanism	Pros	Cons
Carbodiimides	EDC[1][2]·HCl / Oxyma Pure	Forms O-acylisourea, then active ester.	Cost-effective; soluble byproducts (EDC); "Oxyma" is non-explosive vs HOBt.	Slower activation; higher risk of racemization if not buffered correctly.
Uronium / Aminium	HATU / HOAt	Forms OAt active ester (7-azabenzotriazole).[2][3]	Gold Standard for hindered AAs. Pyridine nitrogen provides anchimeric assistance (fast coupling).	Expensive; requires base (DIPEA) which can induce racemization if in excess.
Phosphonium	PyBOP	Forms OBt active ester.[1]	Avoids guanidinylation of the amine (a risk with HATU/HBTU).[2]	Produces carcinogenic HMPA byproduct (use PyBOP, not BOP).[1]
Third-Gen	COMU	Forms Oxyma active ester.	Superior efficiency to HATU; lower racemization; safer byproduct profile.[1][2]	Sensitive to hydrolysis; requires strict anhydrous conditions.

Reaction Pathway Visualization

The following diagram illustrates the activation pathway and the competing racemization mechanism specific to urethane-protected amino acids like Z-Thr(OBzl)-OH.

Figure 1: Activation pathway showing the competition between productive amide bond formation and oxazolone-mediated racemization.

Experimental Protocols

Protocol A: High-Efficiency Coupling (Recommended for Difficult Sequences)

Context: Use when coupling to a secondary amine (e.g., Proline) or a bulky resin. Reagents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) and HOAt.[2][4]

• Preparation:

  • Dissolve Z-L-Thr(OBzl)-OH (1.0 equiv) in dry DMF (concentration 0.1 – 0.3 M).

  • Add HATU (0.95 equiv) and HOAt (0.95 equiv). Note: Using slight deficit of uronium prevents capping the amine.

• Activation:

  • Add TMP (2,4,6-Trimethylpyridine / Collidine) (2.0 equiv) instead of DIPEA.

  • Rationale: Collidine is a weaker, non-nucleophilic base that significantly reduces base-catalyzed racemization compared to DIPEA [1].

  • Stir for 1–2 minutes to form the activated OAt-ester (yellow color change).

• Coupling:

  • Add the amino component (H-Peptide-Resin or Free Amine) immediately.

  • React for 45–60 minutes under inert atmosphere (

    ).

• Monitoring:

  • Check completion via TLC (solution) or Kaiser Test (solid phase).

  • If incomplete after 1 hour, do not add more base. Filter and re-couple.

Protocol B: Cost-Effective Solution Phase Coupling

Context: Standard solution phase synthesis (e.g., fragment condensation). Reagents: EDC·HCl and Oxyma Pure.[1]

• Solubilization:

  • Dissolve Z-L-Thr(OBzl)-OH (1.1 equiv) and Oxyma Pure (1.1 equiv) in DCM/DMF (9:1 ratio).

  • Note: The small amount of DMF ensures solubility of the Z-protected amino acid.

• Activation:

  • Cool the solution to 0°C.

  • Add EDC·HCl (1.1 equiv). Stir for 5 minutes at 0°C, then 10 minutes at room temperature.

• Reaction:

  • Add the amine component (1.0 equiv) and DIPEA (1.0 equiv, only if amine is a salt like HCl).

  • Monitor pH; maintain between 7.0–8.0.

• Work-up:

  • Wash organic layer with 1N HCl (removes DIPEA/EDC), 5% NaHCO3 (removes Oxyma/Acid), and Brine.

  • Dry over MgSO4.[5]

Quality Control & Troubleshooting

Detecting Racemization (The "Allo" Problem)

Threonine has two chiral centers (

and ). Racemization at the -carbon converts L-Threonine ( ) into L-allo-Threonine ( ).

• Method: C18 Reverse-Phase HPLC.

• Conditions: A gradient of 0.1% TFA in Water/Acetonitrile. The allo-isomer typically elutes slightly earlier than the native L-isomer due to conformational differences in the side chain hydrogen bonding.

• Reference Standard: Always co-inject with a commercial standard of Z-D-allo-Thr(OBzl)-OH or the deprotected peptide analog to confirm retention times.

Solubility Issues

Z-Thr(OBzl)-OH is highly hydrophobic.

• Symptom: Cloudiness upon adding EDC or HATU.

• Fix: Increase DMF ratio or use NMP (N-methylpyrrolidone). Avoid pure DCM for the activation step if precipitation occurs.

References

• Carpino, L. A., & El-Faham, A. (1995). The Diisopropylcarbodiimide/1-Hydroxy-7-azabenzotriazole System: Segment Coupling and Stepwise Practice. Journal of Organic Chemistry, 60(11), 3561–3564. Link

• Albericio, F., et al. (2018). COMU: A Safer and More Effective Coupling Reagent than HATU.[1][4] Chemistry – A European Journal, 14(30), 9126-9133. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

Sources

• 1. bachem.com [bachem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. peptide.com [peptide.com]

Application Notes &amp; Protocols: Strategic Coupling of Z-L-Thr(OBzl)-OH with Boc-Protected Amino Acids in Solution-Phase Peptide Synthesis

Introduction: The Strategic Imperative of Orthogonal Protection

In the intricate field of peptide synthesis, the precise assembly of amino acid building blocks into a defined sequence is paramount. This precision is achieved through the strategic use of protecting groups, which temporarily mask reactive functional groups to prevent undesired side reactions, such as self-polymerization.[1][2][3] A cornerstone of modern peptide chemistry is the concept of orthogonality , where different classes of protecting groups can be removed under distinct chemical conditions, allowing for selective deprotection at specific stages of the synthesis.[1][4]

This guide provides an in-depth examination of a classic orthogonal strategy in solution-phase peptide synthesis: the coupling of N-α-benzyloxycarbonyl-O-benzyl-L-threonine, or Z-L-Thr(OBzl)-OH , with an N-α-tert-butyloxycarbonyl (Boc)-protected amino acid. This combination leverages the distinct chemical labilities of the Z/Bzl and Boc groups, offering a robust and versatile method for constructing specific peptide linkages.

• The Z (Benzyloxycarbonyl) and Bzl (Benzyl) Groups: These are typically removed simultaneously via catalytic hydrogenolysis (e.g., H₂ over a palladium catalyst).[1][5] They are stable to the acidic conditions used to remove Boc groups, making them excellent semi-permanent protecting groups for the N-terminus (Z) and hydroxyl side chains (Bzl ether).

• The Boc (tert-butyloxycarbonyl) Group: This group is highly sensitive to acid and is readily cleaved by reagents like trifluoroacetic acid (TFA).[6][7][8] Its lability under conditions that leave Z and Bzl groups intact is the foundation of this orthogonal scheme.

This application note will elucidate the underlying chemical principles, provide a detailed, field-tested protocol for a carbodiimide-mediated coupling reaction, outline subsequent deprotection workflows, and offer expert guidance on troubleshooting common challenges.

Core Principles & Mechanistic Insights

The successful synthesis of a dipeptide from Z-L-Thr(OBzl)-OH and a Boc-amino acid hinges on the controlled activation of a carboxyl group and its subsequent reaction with a free amine to form a peptide bond.[9]

The Orthogonal Protecting Group Strategy

The choice of Z-L-Thr(OBzl)-OH as one partner and a Boc-amino acid as the other is deliberate. Z-L-Thr(OBzl)-OH presents a free carboxylic acid for activation, while its N-terminus and reactive side-chain hydroxyl are masked. The Boc-amino acid provides the nucleophilic primary amine, while its own carboxyl group is protected (often as an ester) or, more commonly in this step-wise approach, the Boc-amino acid itself is the amine component and its carboxyl group will be activated in a subsequent step after Boc removal.

Caption: Orthogonal protection scheme for peptide synthesis.

Mechanism of Carbodiimide-Mediated Coupling

Carbodiimides, such as Dicyclohexylcarbodiimide (DCC) or the water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are powerful dehydrating agents used to activate carboxylic acids.[10] The mechanism involves several key steps:

• Activation: The carboxyl group of Z-L-Thr(OBzl)-OH attacks the carbodiimide, forming a highly reactive O-acylisourea intermediate.[11][12]

• Side Reaction Prevention: This intermediate is unstable and can rearrange into an unreactive N-acylurea, terminating the reaction.[11][12] To prevent this and to suppress potential racemization, an additive like 1-Hydroxybenzotriazole (HOBt) is crucial. HOBt rapidly reacts with the O-acylisourea to form a more stable, yet still highly reactive, HOBt-ester.[9]

• Nucleophilic Attack: The free amine of the deprotected Boc-amino acid (or more accurately, the amino acid that has had its Boc group removed in a prior step, or in this case, the amino component of the reaction) attacks the carbonyl carbon of the HOBt-ester.

• Peptide Bond Formation: This attack displaces HOBt and forms the desired peptide bond, yielding the protected dipeptide. The carbodiimide is consumed, forming a urea byproduct (e.g., dicyclohexylurea, DCU), which is typically insoluble in the reaction solvent and can be removed by filtration.[11]

Caption: Carbodiimide (DCC) and HOBt mediated peptide coupling mechanism.

Experimental Protocols

This section provides a detailed protocol for the solution-phase coupling of Z-L-Thr(OBzl)-OH with a C-terminally protected amino acid, Boc-Gly-OMe, as a representative example.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Purpose	Notes
Z-L-Thr(OBzl)-OH	309.36	Carboxyl component	Ensure it is dry.
Boc-Gly-OMe	189.21	Amine component (after deprotection)	For this protocol, we assume the amine is pre-existing or generated in situ.
H-Gly-OMe·HCl	125.55	Amine component salt	Used to generate the free amine.
Dicyclohexylcarbodiimide (DCC)	206.33	Coupling agent	Caution: Potent skin sensitizer. Handle with care.
1-Hydroxybenzotriazole (HOBt)	135.13	Additive/Racemization suppressant	Anhydrous form is explosive; typically used as a hydrate.
N,N-Diisopropylethylamine (DIEA)	129.24	Non-nucleophilic base	Used to neutralize the amine salt.
Dichloromethane (DCM)	84.93	Solvent	Anhydrous grade is recommended.
N,N-Dimethylformamide (DMF)	73.09	Solvent	Anhydrous grade is recommended.
Ethyl Acetate (EtOAc)	88.11	Extraction solvent	---
1 M HCl, Sat. NaHCO₃, Brine	---	Aqueous wash solutions	---
Anhydrous MgSO₄ or Na₂SO₄	---	Drying agent	---

Step-by-Step Coupling Protocol

• Amine Preparation:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve H-Gly-OMe·HCl (1.0 eq, e.g., 1.26 g, 10 mmol) in anhydrous DCM (50 mL).

  • Cool the suspension to 0 °C in an ice bath.

  • Add DIEA (1.05 eq, e.g., 1.83 mL, 10.5 mmol) dropwise. Stir for 15-20 minutes at 0 °C. The suspension should become a clear solution as the free amine is generated.

• Pre-activation of Carboxylic Acid:

  • In a separate flask, dissolve Z-L-Thr(OBzl)-OH (1.0 eq, e.g., 3.09 g, 10 mmol) and HOBt (1.1 eq, e.g., 1.49 g, 11 mmol) in a 1:1 mixture of anhydrous DCM/DMF (50 mL). Note: DMF is used to aid solubility.

  • Cool this solution to 0 °C in an ice bath.

  • Add a solution of DCC (1.05 eq, e.g., 2.17 g, 10.5 mmol) dissolved in a minimal amount of DCM (10 mL). A white precipitate (dicyclohexylurea, DCU) may begin to form.

  • Allow the activation to proceed for 30 minutes at 0 °C.

• Coupling Reaction:

  • Transfer the cold solution of the free amine (from Step 1) to the activated carboxylic acid mixture (from Step 2) via cannula or a dropping funnel.

  • Rinse the amine flask with a small amount of DCM and add it to the reaction mixture to ensure a complete transfer.

  • Allow the reaction to stir at 0 °C for 2 hours, then let it warm to room temperature and stir overnight (12-16 hours).

• Reaction Monitoring:

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a suitable mobile phase (e.g., 1:1 Hexane:Ethyl Acetate). Stain with ninhydrin (to detect free amines) and/or potassium permanganate (to detect the product). The reaction is complete when the starting amine spot has disappeared.

• Workup and Purification:

  • Filter the reaction mixture through a sintered glass funnel to remove the precipitated DCU. Wash the filter cake with DCM.

  • Combine the filtrates and transfer to a separatory funnel.

  • Wash the organic layer sequentially with: 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x). This removes unreacted starting materials, HOBt, and residual acid/base.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude protected dipeptide.

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization (e.g., from EtOAc/Hexane) to yield the pure Z-Thr(OBzl)-Gly-OMe.

Deprotection Strategies: The Orthogonal Workflow

Once the protected dipeptide is synthesized and purified, the orthogonal nature of the protecting groups allows for selective deprotection to either continue peptide elongation or to yield the final, unprotected dipeptide.

Caption: Orthogonal deprotection workflow for Z/Bzl and Boc groups.

Protocol: Selective Boc Deprotection for Chain Elongation

• Dissolve the purified, protected peptide in anhydrous DCM.

• Add an equal volume of Trifluoroacetic Acid (TFA) to create a 50% TFA/DCM solution.[6][13]

• Stir at room temperature for 30-60 minutes. Monitor by TLC until the starting material is consumed.

• Concentrate the solution under reduced pressure to remove TFA and DCM.

• Co-evaporate with toluene or DCM several times to remove residual TFA.

• The resulting product is the TFA salt of the dipeptide with a free N-terminus, ready for neutralization and coupling with the next Boc-protected amino acid.[14]

Protocol: Global Deprotection of Z and Bzl Groups

• Dissolve the Z/Bzl-protected peptide in a suitable solvent such as methanol (MeOH), ethanol (EtOH), or ethyl acetate (EtOAc).

• Add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10% by weight of the peptide).

• Flush the reaction vessel with nitrogen, then introduce hydrogen gas (H₂) via a balloon or a hydrogenation apparatus.

• Stir the suspension vigorously at room temperature under a hydrogen atmosphere.

• Monitor the reaction by TLC or LC-MS. The reaction is complete when the UV-active starting material is gone.

• Carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in air.

• Rinse the filter pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected peptide.

Product Characterization and Quality Control

Confirming the identity and purity of the synthesized peptide is a non-negotiable step.[15]

• High-Performance Liquid Chromatography (HPLC): The gold standard for assessing purity.[16][17] A reverse-phase C18 column with a water/acetonitrile gradient containing 0.1% TFA is standard for peptide analysis. Purity is determined by integrating the area of the product peak relative to all other peaks.

• Mass Spectrometry (MS): Provides definitive confirmation of the molecular weight of the desired product.[16][18] Techniques like Electrospray Ionization (ESI) are commonly coupled with LC (LC-MS) to provide mass data for each peak separated by the HPLC.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Coupling Yield	1. Incomplete activation of the carboxyl group.2. Deactivated coupling reagents (DCC/HOBt exposed to moisture).3. Incomplete neutralization of the amine salt.	1. Ensure a slight excess (1.05-1.1 eq) of DCC and HOBt.2. Use fresh, anhydrous reagents and solvents.3. Check the pH after adding DIEA or use a slight excess.
N-Acylurea Side Product Detected	Rearrangement of the O-acylisourea intermediate was faster than reaction with the amine.	1. Ensure HOBt is added before or with DCC to rapidly form the active ester.[9]2. Maintain the reaction temperature at 0 °C during activation and the initial coupling phase.
Racemization Detected	Over-activation of the carboxyl group or presence of excess base.	1. Use HOBt or other racemization suppressants (e.g., Oxyma).[9]2. Avoid strong, sterically unhindered bases. Use DIEA instead of triethylamine.
Incomplete Deprotection	1. Boc: Insufficient TFA or reaction time.2. Z/Bzl: Inactivated/poisoned Pd/C catalyst; insufficient H₂ pressure.	1. Increase TFA concentration or reaction time.2. Use fresh catalyst. Ensure the system is properly flushed and under positive H₂ pressure. Certain functional groups (e.g., sulfur) can poison the catalyst.
Insoluble Peptide after Cleavage	The deprotected peptide has aggregated.[19]	1. Precipitate the peptide in cold diethyl ether.2. Try dissolving the crude product in different solvents like 50% acetic acid, or hexafluoroisopropanol (HFIP).[19]

References

• Carbodiimides and Additives. Aapptec Peptides. [Link]

• Boc / Bzl Solid Phase Synthesis. Sunresin. [Link]

• Amino Acid Derivatives for Peptide Synthesis. CEM Corporation. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab, UC Irvine. [Link]

• H-Thr-OBzl oxalate. Aapptec Peptides. [Link]

• Side reactions in peptide synthesis: An overview. Bibliomed. [Link]

• Peptide Characterization Techniques and Applications. ResolveMass Laboratories Inc. [Link]

• Cbz-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Benzyl Ethers. Organic Chemistry Portal. [Link]

• HPLC Analysis Methods for Peptide Characterization. Biovera. [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). Anaspec. [Link]

• Carbodiimide. Wikipedia. [Link]

• Albericio, F., et al. (2001). Amino Acid-Protecting Groups. Chemical Reviews, 101(8), 2291-2414. [Link]

• Amino acids and peptides. XVIII. Dipeptide formation during the synthesis of Z-Asp(OBzl). National Library of Medicine. [Link]

• Protection Reactions. Wiley-VCH. [Link]

• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. International Journal of Science and Research Archive. [Link]

• D-Threonine Benzyl Ester. PubChem, National Center for Biotechnology Information. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Mechanism of peptide bond formation through carbodiimide. ResearchGate. [Link]

• Peptide Synthesis. Chemistry LibreTexts. [Link]

• Methods for analyzing peptides and proteins on a chromatographic timescale by electron-transfer dissociation mass spectrometry. National Library of Medicine, NIH. [Link]

• Synthetic Peptide Libraries Part 4: Edward J. Will. CEM Corporation, YouTube. [Link]

• Insoluble peptide after deprotection and cleavage? ResearchGate. [Link]

• Side reactions in peptide synthesis: An overview. ResearchGate. [Link]

• HPLC Tech Tip: Approach to Peptide Analysis. Phenomenex. [Link]

• Predicting Reaction Mechanisms for the Threonine-Residue Stereoinversion Catalyzed by a Dihydrogen Phosphate Ion. ACS Omega. [Link]

• Introduction to Peptide Synthesis. Master Organic Chemistry. [Link]

• Protein chemical synthesis by serine and threonine ligation. PNAS. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Benzyl Ethers [organic-chemistry.org]
• 6. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. bachem.com [bachem.com]
• 10. カルボジイミド架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. peptide.com [peptide.com]
• 12. Carbodiimide - Wikipedia [en.wikipedia.org]
• 13. chempep.com [chempep.com]
• 14. peptide.com [peptide.com]
• 15. ijsra.net [ijsra.net]
• 16. resolvemass.ca [resolvemass.ca]
• 17. biovera.com.au [biovera.com.au]
• 18. Methods for analyzing peptides and proteins on a chromatographic timescale by electron-transfer dissociation mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Z-L-Thr(OBzl)-OH Coupling Optimization

Product: Z-L-Thr(OBzl)-OH (N-Benzyloxycarbonyl-O-benzyl-L-threonine) Application: Solid Phase Peptide Synthesis (SPPS) & Solution Phase Synthesis Document Type: Technical Troubleshooting & Optimization Guide Version: 2.4 (Current)

Technical Bulletin: The Threonine Challenge

Executive Summary: Z-L-Thr(OBzl)-OH is a robust building block, but it presents a specific "triad of risk" due to its structural properties:

• -Branching: The methyl group on the -carbon creates steric hindrance, slowing down acylation kinetics.

• Electronic Activation: The electronegativity of the

  -oxygen (even when benzylated) slightly increases the acidity of the -proton, increasing susceptibility to base-catalyzed side reactions.

• Elimination Risk: Under harsh basic conditions, the side chain can undergo

  -elimination, ejecting benzyl alcohol and forming a dehydro-peptide (Z-Dhb-OH).

This guide provides validated protocols to mitigate these risks, ensuring high chiral purity and coupling efficiency.

Troubleshooting Guide (Symptom-Based)

Use this matrix to diagnose issues based on analytical data (HPLC/MS) obtained after the coupling step.

Symptom (Observation)	Analytical Marker (MS/HPLC)	Root Cause	Corrective Action
Des-Thr Peptide (Deletion)	Mass corresponds to [Target - Thr residue]	Steric Hindrance: Coupling time was insufficient for the bulky -branched residue.	Double Couple: Use 2x coupling cycles (1h each) rather than 1x long cycle. Switch to HATU/HOAt if using DIC/HOBt.
"Dehydro" Impurity	Mass = [Target - 108 Da] (Loss of BnOH)	-Elimination: Excess base (DIEA/NMM) triggered E1cB elimination of the side chain.	Reduce Base: Switch from DIEA to Sym-collidine (TMP). Ensure base equivalents 2.0 relative to AA.
D-allo-Thr Impurity	Identical Mass; Split peak on Chiral HPLC	Racemization: Base-catalyzed enolization of the activated ester.	Neutral Activation: Use DIC/Oxyma Pure without tertiary amines. If using aminiums (HBTU/HATU), maintain low temperature (0°C) during base addition.
Slow Reaction	Qualitative Kaiser Test remains positive	Aggregation: The growing peptide chain has aggregated, hiding the N-terminus.	Chaotropic Wash: Wash resin with 0.1M HOBt in NMP or use Pseudoproline dipeptides in the sequence preceding Thr.

Deep Dive: Mechanism of Side Reactions

A. The -Elimination Pathway

The most distinct risk for Threonine derivatives is the loss of the side chain functionality. While the Benzyl ether (OBzl) is generally stable, the combination of strong activation (making the

-proton acidic) and excess base can drive the reaction toward the thermodynamically stable conjugated double bond (Dehydrobutyrine).

Visualizing the Threat: The following diagram illustrates how excess base triggers the destruction of the Threonine stereocenter.

Figure 1: Mechanism of Base-Catalyzed

-Elimination in Threonine Derivatives.

B. Racemization (Epimerization)

Z-protection is classified as "urethane" protection, which generally prevents racemization via the oxazolone mechanism (Path A). However, it does not prevent direct enolization (Path B) if the base concentration is too high.

• The Danger Zone: Using >2.0 equivalents of DIEA with HATU.

• The Safe Zone: Using DIC/HOAt (no base) or Collidine (weaker base).

Validated Experimental Protocols

Protocol A: The "Safe" Coupling (Recommended)

Best for minimizing racemization and elimination risks.

• Reagents:

  • Z-L-Thr(OBzl)-OH (3.0 eq)

  • DIC (Diisopropylcarbodiimide) (3.0 eq)

  • Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) (3.0 eq)

  • Solvent: DMF or NMP.

• Procedure:

  • Dissolve Amino Acid and Oxyma Pure in minimal DMF.

  • Add DIC.[1]

  • Pre-activate for 2-3 minutes (solution may turn yellow/orange).

  • Add mixture to the resin.

  • Agitate for 60–90 minutes at Room Temperature.

• Why this works: This method is "base-free." Without tertiary amines (DIEA), the

  -proton abstraction required for both racemization and elimination is kinetically disfavored.

Protocol B: The "Power" Coupling (For Difficult Sequences)

Use only if Protocol A fails due to steric hindrance.

• Reagents:

  • Z-L-Thr(OBzl)-OH (3.0 eq)

  • HATU (2.9 eq)

  • Sym-collidine (TMP) (6.0 eq) — Crucial Substitution

• Procedure:

  • Dissolve Amino Acid and HATU in DMF.

  • Cool the solution to 0°C (ice bath).

  • Add Sym-collidine.[2]

  • Add to resin immediately.

  • Allow to warm to RT over 1 hour.

• Why this works: Collidine (2,4,6-trimethylpyridine) is sterically hindered and less basic (pKa ~7.[3]4) than DIEA (pKa ~10.5). It provides enough basicity to drive the HATU active ester formation but is too bulky to effectively abstract the shielded

  -proton of the Threonine.

Frequently Asked Questions (FAQ)

Q1: Can I use HBTU/DIEA for this coupling? A: We strongly advise against it. HBTU is a slower activator than HATU, often requiring longer reaction times. The combination of prolonged exposure to DIEA (a strong base) significantly increases the % of D-allo-Thr and Dehydro-Thr byproducts. If you must use HBTU, use Collidine instead of DIEA.

Q2: I see a mass of [M + 18] in my crude. Is this related to the Thr coupling? A: Unlikely. [M+18] usually indicates an unreacted N-terminus (hydrolysis of the active ester on the resin) or incomplete drying. However, if you see [M - 90], that is likely the loss of the Benzyl group (Bn) without the oxygen, or [M-108] (loss of BnOH).

Q3: Why is Z-Thr(OBzl) preferred over Fmoc-Thr(tBu) in some syntheses? A: Z-chemistry is orthogonal to Boc chemistry and allows for global deprotection via hydrogenolysis (H2/Pd) or strong acid (HBr/AcOH). It is often used when the final peptide requires delicate side-chain modifications that cannot survive the repetitive piperidine (base) treatments used in Fmoc chemistry.

Q4: How do I remove the Z and OBzl groups simultaneously? A: Standard protocol is Catalytic Hydrogenolysis: H2 gas (balloon or Parr shaker), Pd/C (10% wt), in Methanol/Acetic Acid. Note: If your peptide contains Cysteine (S) or Methionine (Met), the catalyst will be poisoned. In that case, use TFMSA (Trifluoromethanesulfonic acid) or HF (Hydrogen Fluoride) cleavage.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[2][4][5] Chemical Reviews, 109(6), 2455-2504.

• Carpino, L. A., et al. (2002). "The 2,4,6-Trimethylpyridine (Collidine) System for the Prevention of Racemization." Journal of Organic Chemistry, 67(19), 6861–6864.

• Bachem Technical Guides. (2024). "Efficient Peptide Synthesis: Coupling Reagents & Additives."

• Albericio, F., & Tulla-Puche, J. (2008). "The Power of the Chemical Synthesis of Peptides and Proteins." The Protein Protocols Handbook.

Sources

• 1. peptide.com [peptide.com]
• 2. bachem.com [bachem.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]

Technical Support Center: Integrity Assurance for Z-L-Thr(OBzl)-OH

Ticket ID: Z-THR-RAC-001 Subject: Prevention of Racemization during Activation and Coupling of Z-L-Thr(OBzl)-OH Status: Open Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Diagnostic Overview

User Issue: "I am observing 5–15% D-isomer formation (allo-Thr or D-Thr) during the coupling of Z-L-Thr(OBzl)-OH. I am currently using HATU/DIEA in DMF."

Root Cause Analysis: Z-L-Thr(OBzl)-OH presents a "perfect storm" for racemization due to the convergence of two factors:

• Steric Hindrance (

  -branching): The bulky O-benzyl threonine side chain significantly retards the rate of acylation ( ).

• Kinetic Competition: Racemization is a time-dependent side reaction. Because the coupling is slow, the activated intermediate exists longer in solution, allowing the rate of racemization (

  ) to compete effectively with the rate of coupling.

While the Z- (Benzyloxycarbonyl) group is a urethane protector and generally suppresses 5(4H)-oxazolone formation better than amide groups (like Fmoc or Acetyl), it is not immune . Under strong activation (e.g., HATU) and basic conditions (DIEA), the

-proton becomes sufficiently acidic to be abstracted, leading to enolization or oxazolone-mediated inversion.

Mechanism of Failure

To solve this, you must understand the enemy. Racemization of Z-L-Thr(OBzl)-OH occurs primarily through base-catalyzed enolization of the activated ester.

The Kinetic Trap

• Scenario A (Fast Coupling): Activation

  Amide Bond Formation (Fast). Result: < 0.5% D-isomer.[1]

• Scenario B (Z-Thr Issue): Activation

  Steric Stall Proton Abstraction Enol/Oxazolone D-Isomer.

Visualization: The Racemization Pathway

The following diagram illustrates the decision matrix and chemical pathway leading to loss of chiral purity.

Figure 1: The kinetic competition between coupling (

) and racemization ( ).[2][3][4][5] Z-Thr(OBzl) slows , allowing to dominate if base is present.

Troubleshooting Guide (Q&A)

Q1: I am using HATU/DIEA. Why is this causing racemization?

A: HATU is a uronium/guanidinium reagent that requires a base (DIEA) to function.

• Base Excess: Standard protocols often use 2 equivalents of DIEA. For Z-Thr, this excess base abstracts the

  -proton from the highly activated OAt-ester.

• Pre-activation: If you mix Z-Thr, HATU, and DIEA and let it sit for even 2 minutes before adding the amine, racemization occurs before the coupling even starts.

The Fix: Switch to DIC (Diisopropylcarbodiimide) + Oxyma Pure . This method is "base-free" during activation (carbodiimides do not require tertiary amines to form the O-acylisourea).

Q2: If I must use a base (e.g., for solubility), which one is safest?

A: Replace DIEA (Diisopropylethylamine) with 2,4,6-Collidine (TMP) .[3]

• Why: Collidine is a weaker base (pKa ~7.[3]4) compared to DIEA (pKa ~10.5), but more importantly, it is sterically hindered. It is strong enough to deprotonate the carboxylic acid for activation but too bulky to easily abstract the shielded

  -proton of the Z-Thr residue.

Q3: Is -elimination a concern for Z-Thr(OBzl)?

A: It is a secondary concern. While Threonine derivatives can undergo

-elimination to form dehydro-amino acids (which then re-add to form D/L mixtures), the Benzyl (OBzl) ether is relatively stable. This reaction is driven by strong bases (like piperidine or DBU). By avoiding strong bases during coupling, you eliminate this risk.

Experimental Protocols

Protocol A: The "Gold Standard" (DIC/Oxyma)

Recommended for minimal racemization (< 0.5%).

Reagent	Equivalents	Role
Z-L-Thr(OBzl)-OH	1.0	Substrate
Oxyma Pure	1.0	Additive (Suppressor)
DIC	1.0	Activator
Solvent	DMF or DCM/DMF (1:1)	Medium

Procedure:

• Dissolve Z-L-Thr(OBzl)-OH and Oxyma Pure in a minimal amount of solvent (DMF).

• Cool the solution to 0°C (ice bath). Temperature control is critical for Z-Thr.

• Add DIC .

• Stir for 30 seconds (minimal pre-activation).

• Add the amino-component (peptide/resin).[1][4]

• Allow to react at 0°C for 1 hour, then warm to room temperature.

Protocol B: If Uronium Reagents (HATU/HBTU) Are Mandatory

Only use if Protocol A fails due to low yield.

Reagent	Equivalents	Role
Z-L-Thr(OBzl)-OH	1.0	Substrate
HATU	0.95	Activator (Slight deficit)
2,4,6-Collidine	2.0	Base (Steric protection)

Procedure:

• Dissolve Amino Component, Z-L-Thr(OBzl)-OH, and HATU in DMF.

• Cool to 0°C .

• Add 2,4,6-Collidine last.

• Do not pre-activate. The presence of the amine nucleophile at the moment of activation helps

  compete with .

Comparative Data: Coupling Reagent Performance

The following table summarizes the racemization risk associated with common coupling conditions for sensitive Z-amino acids (based on literature precedents for Z-Phg and Z-Cys, which behave similarly to hindered Z-Thr).

Activation Method	Base	Racemization Risk	Verdict
DIC / Oxyma Pure	None	Low (< 1%)	Recommended
DIC / HOBt	None	Moderate (1–3%)	Acceptable
HATU	DIEA	High (5–20%)	Avoid
HBTU	DIEA	High (5–15%)	Avoid
HATU	Collidine	Low-Mod (1–4%)	Alternative
Mixed Anhydride (IBCF)	NMM	High (if T > -15°C)	Difficult to control

References

• Albericio, F., et al. (2018). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Organic Process Research & Development.

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[6][7] Journal of the American Chemical Society.

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.

• Steinauer, R., et al. (1989). Racemization of Z-protected amino acids. Bachem Technical Notes. (General reference for Z-group stability).

Disclaimer: These protocols are intended for research purposes. Always verify enantiomeric purity using chiral HPLC (e.g., Chiralpak AD-H or C18 with cyclodextrin additives) after the coupling step.

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. peptide.com [peptide.com]
• 5. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. bachem.com [bachem.com]

Technical Support Center: Peptide Synthesis &amp; Deprotection

The following technical guide is structured as a Level 3 Support Knowledge Base for peptide chemists and process engineers. It addresses the specific kinetic and thermodynamic barriers associated with the deprotection of Z-L-Thr(OBzl)-OH (N-Benzyloxycarbonyl-O-benzyl-L-threonine).

Ticket Topic: Incomplete Deprotection of Z-L-Thr(OBzl)-OH Status: Open | Priority: High Applicable For: Solution Phase Synthesis, Global Deprotection

Diagnostic & Triage: What is the Failure Mode?

Before applying a fix, you must characterize the "incomplete" state. The steric bulk of the Threonine

-methyl group often creates a kinetic lag between the removal of the -terminal Z group and the side-chain Benzyl ether.

Common HPLC/MS Signatures:

Species Observed (MS)	Functional State	Diagnosis
[M+H]+ (Start)	Z-Thr(OBzl)-OH	Total Failure. Catalyst poisoning or insufficient acid strength.
[M-Z+H]+	H-Thr(OBzl)-OH	Partial Failure (Common). The Z-group (carbamate) cleaved, but the Bzl ether (side chain) remains. Threonine's secondary alcohol hinders the catalyst approach.
[M-Bzl+H]+	Z-Thr-OH	Rare/Orthogonal. Unusual. Suggests acidolysis was too weak to cleave the carbamate but strong enough for the ether (unlikely), or hydrogenolysis was extremely selective (rare).
[M-Z-Bzl+H]+	H-Thr-OH	Success. Target molecule obtained.

Root Cause Analysis (The "Why")

A. Steric Hindrance (Threonine Specificity)

Unlike Serine (primary alcohol), Threonine possesses a secondary alcohol with a

-methyl group. This creates a "steric wall" that protects the Benzyl ether oxygen from:

• Adsorption onto Pd surfaces (in Hydrogenolysis).

• Solvation/Protonation (in Acidolysis).

B. Catalyst Poisoning (Hydrogenolysis)

Sulfur traces (from Thioanisole used in previous steps or solvent impurities) or free amines can bind irreversibly to Pd active sites, halting the reaction after the more accessible Z-group is removed.

C. Equilibrium Re-alkylation (Acidolysis)

In HBr/AcOH cleavage, the Benzyl cation (

) is generated. Without sufficient scavengers, this cation creates an equilibrium where it re-attacks the Threonine hydroxyl group, resulting in an apparent "incomplete" reaction.

Corrective Protocols

Method A: Catalytic Transfer Hydrogenation (The "Silver Bullet")

Use this if standard

balloon/Parr shaker methods have stalled.

Mechanism: Instead of

gas (heterogeneous gas-liquid-solid interface), we use a soluble hydrogen donor (Ammonium Formate or Cyclohexadiene). This increases the effective local concentration of hydrogen at the catalyst surface.

Protocol:

• Dissolve: Dissolve 1 mmol of Z-Thr(OBzl)-OH in Methanol (MeOH) or Ethanol (10 mL). Do not use DMF if possible; it suppresses Pd activity.

• Inert: Flush the flask with Nitrogen (

  ).

• Catalyst: Add 10% Pd/C (0.1 - 0.2 eq by weight). Caution: Pyrophoric.

• Donor Addition: Add Ammonium Formate (5-10 equivalents) in one portion.

  • Note: The reaction will bubble (release of

    and ).

• Temperature: Stir effectively at 30-40°C . (Slight heat overcomes the Threonine steric barrier).

• Monitor: Check TLC/HPLC after 1 hour.

• Workup: Filter through Celite to remove Pd. Concentrate filtrate.[1]

Method B: The "HBr/AcOH" Acidolysis (The "Nuclear Option")

Use this for global deprotection when hydrogenation is impossible (e.g., presence of Cys/Met).

Critical Requirement: You MUST use a scavenger cocktail to prevent

-benzylation reversibility.

Protocol:

• Cocktail Prep: Prepare a solution of 33% HBr in Acetic Acid .

• Scavenger: Add Thioanisole and Pentamethylbenzene (or Anisole) to the reaction vessel.

  • Ratio: Substrate : Scavenger : Acid ~ 1 : 5 : 50.

• Reaction: Add Z-Thr(OBzl)-OH to the mixture.

• Time: Stir at Room Temperature for 60-90 minutes.

  • Warning: Do not exceed 2 hours; Threonine is susceptible to

    acyl shifts or degradation in harsh acid over time.

• Precipitation: Pour the mixture into cold Diethyl Ether (

  ) to precipitate the free amine salt (H-Thr-OH HBr).

• Wash: Centrifuge and wash the pellet 3x with cold ether to remove the benzyl-bromide/scavenger byproducts.

Visual Troubleshooting Logic

The following diagram illustrates the decision process for resolving incomplete deprotection.

Caption: Decision tree for troubleshooting incomplete Z/Bzl deprotection based on reaction conditions.

Frequently Asked Questions (FAQ)

Q: Can I use TFA to remove the OBzl group from Threonine? A: No. Trifluoroacetic acid (TFA) alone is too weak to cleave a Benzyl ether. It will remove Boc groups, but the OBzl group requires a stronger acid (HBr, HF, TFMSA) or hydrogenolysis. Using TFA alone will result in the isolation of H-Thr(OBzl)-OH.

Q: Why does the reaction stall at 50% conversion? A: This is often due to Catalyst Aggregation or Poisoning . As the free amine (H-Thr-OH) generates, it can coordinate to the Palladium surface, reducing its activity.

• Fix: Add 5% Acetic Acid to the Hydrogenolysis solvent. This protonates the amine product, preventing it from binding to the catalyst.

Q: I see a new impurity at [M+14] or [M+28]. What is it? A: If using Methanol/Ethanol with HBr or strong acid, you might be forming methyl/ethyl esters at the C-terminus.

• Fix: Ensure you are using strictly anhydrous acids or switch to a non-nucleophilic solvent system if possible, though HBr/AcOH is standard.

Q: Can I use 1,4-Cyclohexadiene instead of Ammonium Formate? A: Yes. 1,4-Cyclohexadiene is an excellent hydrogen donor that produces Benzene as a byproduct. It is often cleaner than Ammonium Formate as it does not generate ammonia salts, which can sometimes complicate workup.

References

• Greene's Protective Groups in Organic Synthesis.

  • Source: Wiley Online Library.
  • Context: Authoritative text on the stability and cleavage conditions of Benzyl ethers and Carbam

  • Link:

• Catalytic Transfer Hydrogen

  • Source: Journal of Organic Chemistry / PubMed.
  • Context: Methodology for using Ammonium Formate/Pd-C to overcome sluggish deprotection.

  • Link:

• Cleavage of Benzyl Ethers with HBr/AcOH.

  • Source: BenchChem Protocols.
  • Context: Standard operating procedures for acidolytic cleavage of side-chain protecting groups.

  • Link:

• Mechanisms of Benzyl Removal in Synthetic Peptides.

  • Source: Journal of the American Chemical Society (JACS).
  • Context: Mechanistic insights into scavenger requirements (SN1 vs SN2) during acidolysis.

  • Link:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Coupling Efficiency of Z-L-Thr(OBzl)-OH

As a Senior Application Scientist, I've frequently encountered challenges related to the coupling of sterically hindered amino acids. Z-L-Thr(OBzl)-OH, with its bulky protecting groups and β-branched side chain, is a classic example where standard protocols can falter. This guide is structured to provide not just solutions, but a foundational understanding of the underlying chemistry, enabling you to troubleshoot and optimize your peptide synthesis workflows effectively.

Part 1: Foundational Knowledge & FAQs

This section addresses the fundamental properties of Z-L-Thr(OBzl)-OH and the common issues encountered during its use in peptide synthesis.

dot

Caption: Key structural features of Z-L-Thr(OBzl)-OH influencing reactivity.

Question: What are the key structural features of Z-L-Thr(OBzl)-OH that influence its coupling efficiency?

Answer: Z-L-Thr(OBzl)-OH has three critical features:

• N-α-Carbobenzyloxy (Z) group: A robust protecting group that prevents unwanted reactions at the N-terminus.

• O-benzyl (Bzl) group: This protects the hydroxyl group on the threonine side chain, preventing side reactions such as esterification during carboxyl group activation.

• β-branched Side Chain: The methyl group on the β-carbon of threonine creates significant steric hindrance around the alpha-carbon and the carboxylic acid group. This bulkiness can physically impede the approach of the incoming nucleophile (the N-terminal amine of the growing peptide chain), slowing down the rate of amide bond formation.[1]

Question: Why is coupling Z-L-Thr(OBzl)-OH often challenging?

Answer: The primary challenge is steric hindrance. The reaction involves the activation of the carboxylic acid, followed by a nucleophilic attack from an amine. The bulky Z-group and the β-branched, benzyl-protected side chain shield the carboxylic acid, making it a difficult target for both the activating reagent and the incoming amine. This can lead to slow or incomplete reactions, requiring more potent coupling reagents or modified protocols to achieve high yields.[2]

Question: What are the common indicators of an incomplete or failed coupling reaction?

Answer: The most common indicators are:

• Positive Kaiser Test (or other free amine test): After the coupling step, a positive test indicates the presence of unreacted N-terminal amines on the resin.

• LC-MS Analysis of a Test Cleavage: Analysis of a small sample of the resin-bound peptide will show a significant peak corresponding to the mass of the deletion sequence (the peptide without the intended Z-L-Thr(OBzl)-OH residue).

• Low Purity/Yield in Final Product: Upon final cleavage and purification, the yield of the target peptide will be low, and HPLC analysis will show multiple peaks, including the prominent deletion peptide.

Part 2: Troubleshooting Guide: Common Problems & Solutions

This section provides direct answers to specific problems you may encounter during your experiments.

Problem 1: Low Coupling Yield

Question: My coupling reaction with Z-L-Thr(OBzl)-OH is showing a low yield, confirmed by a strong positive Kaiser test. What are the primary factors to investigate and optimize?

Answer: A low yield is the most frequent issue. Systematically evaluate the following factors:

• Choice of Coupling Reagent: Standard carbodiimide reagents like DCC or DIC alone may be insufficient. For sterically hindered residues, more potent onium salts (aminium/uronium or phosphonium) are highly recommended.[3] Reagents like HATU, HCTU, and PyAOP generate more reactive OAt or O-6-ClBt esters, which are highly effective for difficult couplings.[3] COMU, an Oxyma-based reagent, is another excellent choice that combines high reactivity with improved safety and solubility.[4]

• Stoichiometry and Concentration: Ensure you are using an adequate excess of the amino acid and coupling reagent (typically 2-5 equivalents relative to the resin loading). Increasing the concentration can also favor the bimolecular coupling reaction over competing side reactions like the hydrolysis of the active ester.

• Activation Time (Pre-activation): For onium salt reagents, pre-activating the Z-L-Thr(OBzl)-OH in a separate vessel for 1-5 minutes before adding it to the resin can significantly improve efficiency.[5] This ensures the active ester is fully formed before it encounters the resin-bound amine.

• Reaction Time: Due to steric hindrance, Z-L-Thr(OBzl)-OH requires longer coupling times than simpler amino acids. Extend the reaction time from the standard 1-2 hours to 4 hours or even overnight. Monitor the reaction using a ninhydrin test to determine completion.

• Solvent Quality: Use high-purity, anhydrous solvents (e.g., DMF, NMP). Trace amounts of water can hydrolyze the highly reactive activated ester, reverting it to the unreactive carboxylic acid and reducing the coupling efficiency.[1]

Problem 2: Appearance of Unexpected Byproducts

Question: My LC-MS analysis shows peaks corresponding to unexpected masses. What are the likely side reactions and how can I prevent them?

Answer: Side reactions can compromise the purity of your final peptide. The most common culprits are:

• Racemization: The chiral integrity of the α-carbon can be compromised during activation, leading to the formation of the D-epimer. This occurs via an oxazolone intermediate.[6]

  • Cause: Over-activation, prolonged exposure to base, or using a strong base.

  • Solution:

    • Use Additives: Always use a racemization suppressant. Additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl cyanohydroxyiminoacetate (Oxyma Pure) are essential when using carbodiimides and are incorporated into the structure of most modern onium salts.[4][7] HOBt and its derivatives play a crucial role in reducing racemization.[8]

    • Base Selection: Use a moderately hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM) instead of stronger, unhindered bases.

    • Temperature Control: Perform the coupling at room temperature or below (0°C). Lower temperatures disfavor the oxazolone formation pathway.[4]

• N-acylurea Formation:

  • Cause: This side reaction is specific to carbodiimide reagents (DCC, DIC). The O-acylisourea active intermediate can undergo an intramolecular rearrangement to form a stable, unreactive N-acylurea.[4]

  • Solution: This is effectively suppressed by adding HOBt, HOAt, or Oxyma Pure, which rapidly trap the O-acylisourea to form the desired active ester before it can rearrange.

• Guanidinylation of the N-terminus:

  • Cause: This occurs when using aminium/uronium-type coupling reagents (HBTU, HATU, HCTU) in excess. The reagent itself can react with the free N-terminal amine of the peptide, forming a guanidinium group that permanently caps the chain and prevents further elongation.[3][9]

  • Solution: Avoid using a large excess of the coupling reagent. A better strategy is to pre-activate the carboxylic acid with a stoichiometric amount of the uronium reagent before adding the mixture to the resin.[9] Alternatively, use phosphonium-based reagents like PyBOP or PyAOP, which do not cause this side reaction.[3]

dot

Caption: Competing reaction pathways for different classes of coupling reagents.

Part 3: Data Presentation & Recommended Protocols

Table 1: Comparison of Common Coupling Reagents for Hindered Amino Acids

Reagent Class	Examples	Mechanism	Pros	Cons / Considerations
Carbodiimides	DIC, EDC	Forms O-acylisourea intermediate	Inexpensive, well-established.	Low reactivity for hindered AA; High risk of racemization & N-acylurea formation without additives.[4]
Aminium/Uronium	HBTU, TBTU, HCTU, HATU	Forms OBt, O-6-ClBt, or OAt active esters	High reactivity, fast reactions, very effective for hindered couplings (especially HATU/HCTU).[3]	Can cause N-terminal guanidinylation if used in excess; requires a non-nucleophilic base.[3][9]
Phosphonium	BOP, PyBOP, PyAOP	Forms OBt or OAt active esters	High reactivity, clean reactions, no guanidinylation side reaction, can be used in excess.[3]	BOP is toxic (forms HMPA); PyBOP/PyAOP are more expensive than some uronium salts.[4]
Oxyma-Based	COMU (Uronium), PyOxim (Phosphonium)	Forms Oxyma active esters	High reactivity comparable to HATU; non-explosive, safer handling, reduced allergenic potential.[4]	Newer class of reagents, may be more expensive.

Experimental Protocols

Protocol 1: Standard Coupling using HATU/DIPEA

This is the recommended starting protocol for coupling Z-L-Thr(OBzl)-OH.

• Resin Preparation: Following the successful deprotection of the N-terminal protecting group (e.g., Fmoc), wash the resin thoroughly with DMF (3 x 1 min) to remove residual deprotection reagents.

• Pre-activation:

  • In a separate reaction vessel, dissolve Z-L-Thr(OBzl)-OH (3 eq) and HATU (2.9 eq) in DMF.

  • Add DIPEA (6 eq) to the solution.

  • Allow the mixture to pre-activate for 1-2 minutes at room temperature. The solution may change color.

• Coupling: Add the activated amino acid solution to the vessel containing the resin.

• Reaction: Agitate the mixture for 2-4 hours at room temperature.

• Monitoring: Perform a Kaiser test. If the test is positive (blue beads), proceed to a second coupling (see Protocol 2). If negative (colorless/yellow beads), the coupling is complete.

• Wash: Wash the resin thoroughly with DMF (3x) and DCM (3x) to prepare for the next synthesis step.

Protocol 2: Difficult Coupling Strategy (Double Coupling)

If the Kaiser test remains positive after the first coupling, an immediate second coupling is the most effective strategy.

• First Coupling: Perform all steps of Protocol 1.

• Post-Coupling Wash: After the 2-4 hour reaction time, drain the reaction vessel and wash the resin with DMF (3 x 1 min). Do not proceed to the next deprotection step.

• Second Coupling: Immediately repeat steps 2-6 from Protocol 1 with a fresh solution of activated Z-L-Thr(OBzl)-OH. A shorter reaction time (1-2 hours) is often sufficient for the second coupling.

• Final Wash: After a negative Kaiser test is achieved, wash the resin as described in the final step of Protocol 1.

References

• Aapptec Peptides. Coupling Reagents. [Link]

• Chad's Prep. (2020). Peptide Coupling Reagents. YouTube. [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447–2467.
• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602.

• Rojas Lab. (2024). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. YouTube. [Link]

• Gáspári, Z., Berta, D., & Perczel, A. (2019). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. Organic & Biomolecular Chemistry, 17(38), 8634-8642.
• Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Organic Letters, 2(24), 3789-3791.

• Gelest. The Role of HOBt and HBTU in Peptide Coupling Reactions. [Link]

• Roy, P., & Prohens, R. (2020). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. Organic & Biomolecular Chemistry, 18(3), 459-463.

Sources

• 1. Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 肽偶联剂选择指南 [sigmaaldrich.com]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]
• 6. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 7. peptide.com [peptide.com]
• 8. HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. peptide.com [peptide.com]

Technical Support: Troubleshooting Z-L-Thr(OBzl)-OH in SPPS

Department: Peptide Chemistry Applications Document ID: TS-SPPS-ZTHR-001 Status: Active

Introduction: The "Double Whammy" of Z-L-Thr(OBzl)-OH

Welcome to the technical support center. If you are reading this, you are likely experiencing a stalled synthesis, low coupling efficiency, or resin gelation while attempting to use N-Benzyloxycarbonyl-O-benzyl-L-threonine (Z-L-Thr(OBzl)-OH) .

This amino acid derivative presents a unique challenge in Solid Phase Peptide Synthesis (SPPS) due to a convergence of two antagonistic factors:

• Steric Hindrance (The Threonine Factor): Threonine is

  -branched. The bulkiness adjacent to the -carbon physically impedes the approach of the activated carboxylate to the resin-bound amine.

• Hydrophobic Aggregation (The Z/OBzl Factor): Unlike the bulky but removable Fmoc group, the Z (Cbz) group combined with the Benzyl (OBzl) ether side chain creates a highly hydrophobic aromatic core. This promotes strong

  stacking and intermolecular hydrogen bonding, leading to "beta-sheet" formation on the resin.

This guide provides a self-validating troubleshooting workflow to overcome these specific barriers.

Part 1: The Mechanism of Failure

Before applying a fix, you must understand the physical state of your resin.

The Aggregation Cascade

When Z-L-Thr(OBzl)-OH is introduced to a growing peptide chain, the hydrophobic aromatic rings (Z and Bzl) seek to exclude solvent (typically DMF/DCM). Simultaneously, the amide backbone forms hydrogen bonds with adjacent chains.

• Result: The peptide chains "collapse" onto themselves.

• Symptom: The resin beads shrink or become opaque (gelation).

• Consequence: The N-terminal amine becomes buried and inaccessible to acylation, regardless of how much excess reagent you add.

Visualizing the Problem

Figure 1: The convergence of steric hindrance and hydrophobic collapse leading to coupling failure.

Part 2: Troubleshooting Guide

Follow this logic tree to diagnose and resolve your specific issue.

Issue A: The "Cloudy" Coupling Mixture

Symptom: The activated amino acid solution precipitates or turns cloudy immediately upon addition to the resin or during the coupling reaction.

Possible Cause	Technical Explanation	Corrective Protocol
Solubility Limit	Z-L-Thr(OBzl)-OH is highly hydrophobic; standard 0.5M - 1.0M concentrations in DMF may exceed solubility limits.	Dilution & Solvent Switch: 1. Reduce concentration to 0.2M .2. Dissolve in NMP (N-Methyl-2-pyrrolidone) instead of DMF.3. If still cloudy, add 10-20% DMSO or DCM to the coupling mixture.
Salt Formation	In situ activation with HATU/HBTU requires base (DIEA). Excess base can cause salt precipitation with the Z-acid.	Pre-activation Check: Use exactly 0.95 equivalents of base relative to the amino acid during the activation step (1-2 min) before adding to the resin.

Issue B: Incomplete Coupling (Positive Kaiser Test)

Symptom: After 1-2 hours of coupling, the Kaiser test (ninhydrin) is still blue/purple, or the Chloranil test is positive.

Protocol: The "Chaotropic Shot" Standard double coupling is often insufficient because the resin is aggregated. You must disrupt the hydrogen network.

• The Solvent: Switch main solvent to NMP .

• The Additive: Prepare a 0.4M LiCl (Lithium Chloride) solution in NMP.

  • Why? LiCl is a chaotropic salt that disrupts hydrogen bonds, "re-swelling" the peptide structure [1].

• The Reagent: Switch to HATU or HOAt/DIC .

  • Why? Azo-coupling reagents (HATU) are superior for sterically hindered amino acids like Threonine compared to standard carbodiimides [2].

• The Procedure:

  • Wash resin with 0.4M LiCl/NMP (3x 2 min).

  • Dissolve Z-L-Thr(OBzl)-OH (3-4 eq) and HATU (3-4 eq) in NMP.

  • Add DIEA (6-8 eq) and immediately add to resin.

  • Couple for 2 hours at 45°C - 50°C (See Warning below).

CRITICAL WARNING: Avoid temperatures >50°C with Z-groups if you are using strong bases, as this can risk premature removal or hydantoin formation, although Z is generally more stable than Fmoc. For Z-Thr(OBzl), 50°C is generally safe and effective.

Issue C: Post-Coupling Gelation

Symptom: The coupling worked (negative Kaiser), but now the resin looks like a solid block or "clumped" sand.

• Diagnosis: The incorporation of Z-Thr(OBzl) has created a "hydrophobic hotspot."

• Action: You must maintain a chaotropic environment for the next deprotection and coupling steps. Do not revert to pure DMF immediately. Continue using NMP or "Magic Mixture" (DCM/DMF/NMP 1:1:1) for the subsequent 2-3 residues.

Part 3: Advanced Protocols (The "Nuclear" Options)

If the standard troubleshooting above fails, employ these advanced synthetic strategies.

Strategy 1: The "Magic Mixture" Solvent System

Developed by the Kent laboratory, this solvent system is designed specifically for difficult sequences [3].

• Composition: DCM / DMF / NMP (1 : 1 : 1 ratio).

• Additives: 1% Triton X-100 + 2M Ethylene Carbonate.[1]

• Usage: Use this mixture for both the coupling reaction and the washing steps.

Strategy 2: Pseudoprolines (The Gold Standard)

If you are synthesizing this sequence frequently, stop using Z-L-Thr(OBzl)-OH and switch to a Pseudoproline dipeptide .

• Concept: Pseudoprolines (oxazolidines) lock the Threonine side chain into a ring with the backbone nitrogen.[2] This breaks the secondary structure (beta-sheet) and acts as a "kink" in the chain, similar to Proline [4].

• Reagent: You would typically use a dipeptide block like Fmoc-Xaa-Thr(Psi(Me,Me)pro)-OH .[2][3]

• Note: While primarily available as Fmoc derivatives, if your strategy allows (e.g., hybrid Boc/Fmoc or if compatible Z-derivatives are custom synthesized), this is the most robust chemical solution to aggregation.

Strategy 3: The Graphviz Workflow for Decision Making

Use this flow to decide your next experimental move.

Figure 2: Decision matrix for troubleshooting coupling failures.

Part 4: Frequently Asked Questions (FAQ)

Q1: Can I use microwave irradiation with Z-L-Thr(OBzl)-OH? A: Yes, but with caution. While the Z group is stable, the benzyl ether (OBzl) can be prone to elimination at very high temperatures in the presence of strong acids (not applicable during coupling) or extreme basic conditions. Limit microwave cycles to 50°C for 10 minutes to minimize racemization risk [5].

Q2: Why is my resin turning orange/red during coupling? A: This is often a sign of "over-activation" or side reactions involving the coupling reagent (especially carbodiimides like DIC) interacting with the aromatic rings under high concentration. If the coupling efficiency is fine (negative Kaiser), the color change is likely cosmetic. However, if using HATU, a yellow-to-orange shift is normal upon DIEA addition.

Q3: I am using Boc chemistry. Is this residue compatible with HF cleavage? A: Yes. The Z-group and the OBzl side chain are both stable to TFA (used for Boc removal) but are removed by HF (Hydrogen Fluoride) or TFMSA (Trifluoromethanesulfonic acid) at the end of the synthesis. Ensure your final cleavage cocktail contains scavengers (e.g., p-cresol) to prevent the benzyl carbocations from re-attaching to the peptide (e.g., at Trp or Tyr residues).

References

• Seber, G. et al. (2012). The effect of chaotropic salts on the aggregation of peptides in SPPS. Journal of Peptide Science.

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[1] Journal of the American Chemical Society.

• Zhang, L., & Tam, J. P. (1997). Orthogonal coupling of unprotected peptide segments through histidyl amino terminus. Tetrahedron Letters. (Reference for "Magic Mixture" solvent principles).

• Mutter, M. et al. (1995).[4] Pseudoprolines: A new concept for the synthesis of difficult sequences. Journal of the American Chemical Society.

• Palasek, S. A. et al. (2007). Limiting racemization in microwave-assisted solid-phase peptide synthesis. Journal of Peptide Science.

Sources

• 1. cpcscientific.com [cpcscientific.com]
• 2. chempep.com [chempep.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Tale of Two Threonines: A Comparative Guide to Z-L-Thr(OBzl)-OH and Fmoc-Thr(tBu)-OH in Solid-Phase Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the choice of protected amino acid building blocks is a critical decision that dictates the efficiency, purity, and ultimate success of a synthetic campaign. This guide provides an in-depth technical comparison of two threonine derivatives, Z-L-Thr(OBzl)-OH and Fmoc-Thr(tBu)-OH, within the context of Solid-Phase Peptide Synthesis (SPPS). While one represents the foundational chemistry of peptide synthesis, the other is the cornerstone of the modern, preferred methodology. This comparison will illuminate the chemical principles that led to this paradigm shift and provide field-proven insights into making optimal choices for your synthetic strategy.

The Central Tenet of SPPS: Orthogonal Protection

Solid-Phase Peptide Synthesis, a revolutionary technique developed by Bruce Merrifield, simplifies peptide synthesis by anchoring the growing peptide chain to an insoluble resin support.[1] This allows for the easy removal of excess reagents and byproducts by simple filtration and washing, dramatically streamlining the process. The success of SPPS hinges on a concept known as orthogonality .[2] An orthogonal protecting group strategy employs multiple classes of protecting groups, each of which can be removed under specific conditions without affecting the others.[2] This allows for the selective deprotection of the Nα-amino group for chain elongation while side-chain protecting groups remain intact until the final cleavage step.

Fmoc-Thr(tBu)-OH: The Modern Workhorse of SPPS

Fmoc-Thr(tBu)-OH is the standard threonine building block for the overwhelmingly preferred Fmoc/tBu strategy in SPPS.[3] This strategy is a prime example of an elegant orthogonal protection scheme.

• Nα-Fmoc (9-fluorenylmethoxycarbonyl) group: This group is base-labile and is typically removed using a solution of a secondary amine, most commonly 20% piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[4] This deprotection is rapid and clean, and the cleavage product, dibenzofulvene, has a strong UV absorbance that can be used to monitor the reaction's completion.[5]

• Side-Chain tBu (tert-butyl) group: The tert-butyl ether protecting the threonine hydroxyl group is acid-labile.[4] It is stable to the mildly basic conditions of Fmoc deprotection but is efficiently cleaved during the final step of the synthesis, which involves treating the resin-bound peptide with a strong acid cocktail, typically containing trifluoroacetic acid (TFA).[2]

The key advantage of the Fmoc/tBu strategy is the mildness of the conditions used for Nα-deprotection throughout the synthesis, which preserves the integrity of acid-sensitive residues and modifications.[4]

Z-L-Thr(OBzl)-OH: A Legacy Building Block and Its Place in Peptide Chemistry

Z-L-Thr(OBzl)-OH belongs to an older class of protecting group strategies, often referred to as the Z/Bzl or Boc/Bzl strategy.

• Nα-Z (Benzyloxycarbonyl) group: The Z group is typically removed by catalytic hydrogenation (e.g., H₂/Pd-C) or under strongly acidic conditions (e.g., HBr in acetic acid, or liquid HF).[6][7]

• Side-Chain Bzl (Benzyl) group: The benzyl ether protecting the threonine side chain is also removed under the same conditions as the Z group: catalytic hydrogenation or strong acidolysis.[6]

The fundamental issue with the Z/Bzl strategy in the context of SPPS is its lack of orthogonality .[2] Both the Nα and side-chain protecting groups are labile under similar, harsh conditions. This makes a stepwise SPPS workflow, which relies on the selective removal of the Nα-protecting group at each cycle, impractical and inefficient. Attempting to use Z-protected amino acids in a standard SPPS protocol would lead to premature side-chain deprotection and a cascade of side reactions. Consequently, Z-protected amino acids are primarily utilized in solution-phase peptide synthesis , where intermediates are isolated and purified after each step, offering more flexibility in the choice of deprotection methods.[8][9]

Head-to-Head Comparison: A Matter of Strategy, Not Just Performance

A direct performance comparison of Z-L-Thr(OBzl)-OH and Fmoc-Thr(tBu)-OH within a standard SPPS workflow is not scientifically meaningful, as the former is incompatible with the core principles of this methodology. The more relevant comparison is between the overarching synthetic strategies they represent.

Feature	Fmoc/tBu Strategy (using Fmoc-Thr(tBu)-OH)	Z/Bzl Strategy (using Z-L-Thr(OBzl)-OH)
Primary Application	Solid-Phase Peptide Synthesis (SPPS)	Solution-Phase Peptide Synthesis
Orthogonality	Fully orthogonal: Nα-Fmoc (base-labile) vs. side-chain tBu (acid-labile)	Non-orthogonal: Nα-Z and side-chain Bzl are both removed by hydrogenation or strong acid
Nα-Deprotection Conditions	Mild: 20% piperidine in DMF	Harsh: Catalytic hydrogenation or strong acids (e.g., HBr/AcOH)
Final Cleavage & Deprotection	Strong acid (e.g., TFA cocktail)	Strong acid (e.g., liquid HF) or catalytic hydrogenation
Compatibility with SPPS	Excellent, the industry standard	Poor, incompatible with standard acid-labile resins
Automation Friendliness	High	Low
Potential Side Reactions	Aspartimide formation, diketopiperazine formation at the dipeptide stage	Racemization under harsh conditions, side reactions from strong acid cleavage

Experimental Workflows and Methodologies

The stark difference in the applicability of these two derivatives to SPPS is best illustrated by their respective experimental workflows.

Standard Fmoc-SPPS Cycle with Fmoc-Thr(tBu)-OH

The following is a representative protocol for a single coupling cycle on a 0.1 mmol scale.

Workflow Diagram:

Caption: A single coupling and deprotection cycle in Fmoc-SPPS.

Step-by-Step Protocol:

• Resin Preparation: Start with a resin-bound peptide chain with a free N-terminal amine. Swell the resin in DMF.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-Thr(tBu)-OH (e.g., 4 equivalents) and a coupling agent like HBTU (e.g., 3.95 equivalents) in DMF. Add a base, typically N,N-diisopropylethylamine (DIEA) (e.g., 8 equivalents), to initiate activation.

• Coupling: Add the activated amino acid solution to the resin. Agitate for 1-2 hours at room temperature.

• Washing: Drain the reaction solution and wash the resin thoroughly with DMF (5-6 times) to remove excess reagents and byproducts.

• Monitoring (Optional): Perform a Kaiser test to confirm the absence of free primary amines, indicating a complete coupling reaction.

• Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5-10 minutes. Repeat this step once.

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5-6 times) to remove piperidine and the cleaved Fmoc adduct. The resin is now ready for the next coupling cycle.

Conceptual Deprotection of Z-L-Thr(OBzl)-OH (Not in SPPS Context)

A protocol for using Z-L-Thr(OBzl)-OH in SPPS is not provided as it is not a viable or recommended practice. The deprotection of the Z and Bzl groups would typically occur at the end of a solution-phase synthesis.

Deprotection Chemistry Diagram:

Sources

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 5. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Solid Phase versus Solution Phase Synthesis of Heterocyclic Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solution-phase-peptide synthesis via the Group-Assisted Purification (GAP) chemistry without using chromatography and recrystallization - PMC [pmc.ncbi.nlm.nih.gov]

Orthogonal vs. Global Deprotection: A Strategic Guide to Z-L-Thr(OBzl)-OH

This guide provides an in-depth technical analysis of orthogonal protecting group strategies involving Z-L-Thr(OBzl)-OH (N-alpha-Benzyloxycarbonyl-O-benzyl-L-threonine). It contrasts this classical "Global Deprotection" building block with modern orthogonal alternatives (Fmoc/tBu) and stepwise acid-labile systems (Boc/Bzl), tailored for researchers in peptide chemistry and drug development.

Executive Summary

Z-L-Thr(OBzl)-OH represents a specific strategic choice in peptide synthesis where simultaneous deprotection of the N-terminus and side-chain is desired, or where the peptide must withstand intermediate acidic (TFA) and basic (Piperidine) conditions before final cleavage. Unlike the fully orthogonal Fmoc/tBu strategy, which allows independent manipulation of the N-terminus and side-chain, Z-L-Thr(OBzl)-OH relies on a "Global Deprotection" mechanism triggered by Hydrogenolysis (

/Pd) or strong acid (HF).

This guide objectively compares the utility of Z-L-Thr(OBzl)-OH against its primary alternatives, defining the specific synthetic scenarios where its unique stability profile outperforms standard orthogonal methods.

Part 1: Strategic Analysis of Protecting Group Architectures

The Z/Bzl "Global Deprotection" Strategy

The Z (Cbz) and Bzl (Benzyl ether) groups are chemically similar; both are resistant to mild acid (TFA) and mild base (Piperidine), but both are labile to catalytic hydrogenolysis and strong acids (HF, HBr, TFMSA).

• Role of Z-L-Thr(OBzl)-OH: It serves as a "locked" unit. Once incorporated, the Threonine residue is inert to the conditions used to remove Boc (TFA) or Fmoc (Piperidine). It is typically used in Solution Phase Synthesis or as a N-terminal Capping Unit in SPPS, where the final step unmasks the entire molecule.

• Mechanism:

The Orthogonal Fmoc/tBu Strategy (Alternative)

• Architecture: Base-labile N-terminus (Fmoc) / Acid-labile side-chain (tBu).[1]

• Contrast: Allows stepwise elongation without touching the side chain. However, Fmoc removal (base) can cause

  -elimination in sensitive Threonine derivatives, a risk minimized by the base-stable Bzl protection in Z-Thr(OBzl).

The Stepwise Boc/Bzl Strategy (Alternative)

• Architecture: Acid-labile N-terminus (Boc) / HF-labile side-chain (Bzl).

• Contrast: Z-L-Thr(OBzl)-OH is compatible with this strategy as a permanent N-terminal unit. If used internally, the Z group would require selective removal (e.g., HBr/AcOH), which is risky as it may partially degrade the Bzl ether.

Summary of Orthogonality

Feature	Z-L-Thr(OBzl)-OH (Global)	Fmoc-Thr(tBu)-OH (Orthogonal)	Boc-Thr(Bzl)-OH (Stepwise)
N-Term Cleavage	/Pd, HF, HBr	Piperidine (Base)	TFA (Acid)
Side-Chain Cleavage	/Pd, HF, TFMSA	TFA (Acid)	HF, TFMSA
TFA Stability	Stable	Unstable (Side chain loss)	Unstable (N-term loss)
Base Stability	Stable	Unstable (N-term loss)	Stable
Primary Application	Solution Phase / Convergent Synthesis	Solid Phase (SPPS)	Solid Phase (SPPS)

Part 2: Technical Deep Dive & Experimental Data

Stability Profile & Side Reactions

The choice of Z-L-Thr(OBzl)-OH is often driven by the need to avoid specific side reactions prevalent in other strategies.

1. Prevention of -Elimination

Threonine derivatives are prone to base-catalyzed

-elimination, converting Thr to Dehydrobutyrine.

• Fmoc Strategy Risk: Repeated exposure to 20% Piperidine can trigger elimination, especially in Gly-Thr sequences.

• Z/Bzl Advantage: The Bzl ether is electronically more stable than the tBu ether, and the absence of repetitive base treatment (in Z/Boc schemes) eliminates this pathway.

2. Acid Stability (N O Acyl Shift)

In strong acids, Ser/Thr residues can undergo an N

O acyl shift, breaking the peptide backbone.[2]

• Data Insight: The Bzl group provides robust protection against this shift during TFA treatment (used for Boc removal elsewhere). However, final HF cleavage requires careful scavenger control (e.g., Anisole) to prevent benzyl cation re-attachment (alkylation) to the Threonine hydroxyl or Trp/Tyr rings.

Diagram: Strategic Decision Flow

The following diagram illustrates when to select Z-L-Thr(OBzl)-OH over Fmoc or Boc alternatives.

Figure 1: Decision tree for selecting Threonine protection strategies. Z-L-Thr(OBzl)-OH is the preferred choice for solution-phase synthesis or hybrid strategies requiring base stability.

Part 3: Experimental Protocols

Protocol A: Coupling of Z-L-Thr(OBzl)-OH (Solution Phase)

This protocol ensures efficient incorporation without racemization.

Reagents:

• Z-L-Thr(OBzl)-OH (1.0 eq)

• EDC.HCl (1.1 eq) / HOBt (1.1 eq)

• Amine component (H-Peptide-OR) (1.0 eq)

• NMM (N-methylmorpholine) (2.0 eq)

• Solvent: DMF or DCM/DMF (anhydrous)

Step-by-Step:

• Activation: Dissolve Z-L-Thr(OBzl)-OH and HOBt in minimal DMF at 0°C. Add EDC.HCl. Stir for 15 min.

• Coupling: Add the Amine component and NMM. The pH should be adjusted to ~8 (damp pH paper).

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature overnight.

• Workup: Dilute with EtOAc. Wash sequentially with 5%

  , Sat. , and Brine. Dry over .

• Validation: Check purity via HPLC. Expect no racemization due to the urethane (Z) protection.

Protocol B: Global Deprotection via Catalytic Hydrogenolysis

This method removes both the Z group and the Bzl ether simultaneously under mild, neutral conditions.

Reagents:

• Pd/C (10% wt loading)

• Hydrogen Gas (

  , balloon or Parr shaker)

• Solvent: MeOH, EtOH, or AcOH/MeOH (for solubility)

Step-by-Step:

• Preparation: Dissolve the protected peptide (Z-Peptide-OBzl) in MeOH. If solubility is poor, add AcOH.

• Catalyst: Carefully add 10% Pd/C (10-20% by weight of peptide) under inert atmosphere (

  ) to prevent ignition.

• Hydrogenation: Purge vessel with

  . Stir vigorously under atmosphere (1 atm is usually sufficient; 40-50 psi for difficult sequences) for 4–16 hours.

• Monitoring: Monitor by TLC or HPLC for the disappearance of the protected species.

• Filtration: Filter through Celite to remove Pd/C. Wash the pad with MeOH.

• Isolation: Concentrate filtrate in vacuo. Lyophilize to obtain the crude peptide.

Protocol C: Global Deprotection via HF (High Acidity)

Used when the peptide contains S-containing amino acids (Met, Cys) that poison Pd catalysts, preventing hydrogenolysis.

Reagents:

• Anhydrous HF

• Scavenger: Anisole (10% v/v) or p-Cresol.

Step-by-Step:

• Setup: Place the dry peptide-resin or protected peptide in a Teflon HF reaction vessel. Add Anisole.

• Condensation: Cool to -78°C and condense anhydrous HF onto the sample (approx 10 mL per gram).

• Cleavage: Warm to 0°C and stir for 60 minutes.

• Evaporation: Remove HF under vacuum (aspirator then high vac).

• Precipitation: Triturate the residue with cold Diethyl Ether to remove scavengers and cleaved protecting groups.

• Extraction: Dissolve the peptide in dilute AcOH or water and lyophilize.

References

• BenchChem. A Comparative Guide to Fmoc-Thr(tBu)-OH in Drug Discovery: Focus on Therapeutic Peptide Synthesis. BenchChem Application Notes. Link

• Sigma-Aldrich (Merck). Selecting Orthogonal Building Blocks for Solid Phase Synthesis. Novabiochem Technical Notes. Link

• Isidro-Llobet, A., et al. Amino Acid-Protecting Groups.[1] Chemical Reviews, 2009. Link

• BOC Sciences. Fmoc vs Boc: Choosing the Right Amino Acid Derivative. Technical Guides.

• ResearchGate. Comparison of Peptide Synthesis Methods: Fmoc/tBu vs Boc/Bzl.Link

Sources

• 1. cblpatras.gr [cblpatras.gr]
• 2. peptide.com [peptide.com]

Comparative Guide: Purity Analysis of Peptides Synthesized with Z-L-Thr(OBzl)-OH

Executive Summary The use of Z-L-Thr(OBzl)-OH (N-alpha-Benzyloxycarbonyl-O-benzyl-L-threonine) in peptide synthesis presents unique analytical challenges compared to standard Fmoc/tBu strategies. Commonly employed in Boc-chemistry or solution-phase synthesis, this building block requires harsh deprotection (often HF or TFMSA) which increases the risk of specific by-products:

-elimination , racemization (allo-Thr formation) , and incomplete benzyl removal .

This guide objectively compares three analytical workflows for validating peptides containing this residue. While standard RP-HPLC is ubiquitous, our analysis demonstrates that it is statistically insufficient for detecting the stereochemical impurities inherent to Z-Thr(OBzl) usage. We recommend a hybrid approach utilizing UHPLC-HRMS for chemical purity and Chiral Amino Acid Analysis (CIDA) for optical purity.

Part 1: The Technical Challenge

Why Z-L-Thr(OBzl)-OH requires Specialized Analysis

Unlike simple aliphatic amino acids (Ala, Leu), Threonine possesses two chiral centers (

and ).[1] The Z-protection (Carbobenzyloxy) and OBzl (O-Benzyl ether) side-chain protection create a bulky, hydrophobic environment.

• Stereochemical Instability: Activation of Z-Thr(OBzl)-OH can lead to oxazolone formation, causing epimerization at the

  -carbon. This results in D-allo-Threonine incorporation, a diastereomeric impurity often co-eluting in standard C18 gradients.

• Side-Chain Stability: The OBzl group is extremely stable. Incomplete removal yields peptides with +90 Da mass shifts (benzyl retention).

• -Elimination: Harsh acidic cleavage (HF) can induce -elimination of the hydroxyl group, forming dehydroalanine derivatives.

Part 2: Comparative Analytical Framework

We compare three methodologies based on Resolution , Sensitivity , and Stereoselectivity .

Method A: Standard RP-HPLC (UV 214nm)

The Traditional Approach

• Mechanism: Separation based on hydrophobicity using C18 columns.

• Pros: Low cost, accessible, quantifies major deletion sequences.

• Cons: High Risk of False Positives. Diastereomers (L-Thr vs D-allo-Thr peptides) often co-elute. Cannot distinguish between impurities with similar hydrophobicity but different masses without MS.

Method B: UHPLC-HRMS (Orbitrap/Q-TOF)

The Modern Chemical Standard

• Mechanism: Ultra-High Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry.

• Pros: Detects +90 Da (Benzyl) and -18 Da (Dehydration) impurities immediately. High peak capacity separates closely eluting deletion sequences.

• Cons: Mass spectrometry is "blind" to chirality. An L-Thr peptide and a D-allo-Thr peptide have the exact same mass (

  ).

Method C: Chiral Amino Acid Analysis (Post-Hydrolysis)

The Stereochemical Gold Standard

• Mechanism: Acid hydrolysis of the peptide

  Derivatization (e.g., FDAA/Marfey's Reagent) Analysis on C18 or direct analysis on Chiral Stationary Phases (e.g., ZWIX).

• Pros: Definitively quantifies % D-Thr or allo-Thr content.

• Cons: Destructive (consumes sample). Time-consuming.

Comparative Data Summary

Feature	Method A: RP-HPLC (C18)	Method B: UHPLC-HRMS	Method C: Chiral AA Analysis
Chemical Purity	Good	Excellent	N/A
Optical Purity (Chiral)	Poor (Co-elution likely)	Poor (Isobaric)	Excellent
Deletion Detection	Moderate	High	N/A
Incomplete Deprotection	Low (Peak ID difficult)	High (+90 Da ID)	N/A
Throughput	High	High	Low
Limit of Detection	~0.1%	~0.01%	~0.05%

Part 3: Recommended Workflow & Decision Logic

To ensure clinical-grade purity, a single method is insufficient. The following workflow integrates Method B and Method C.

Caption: Integrated Analytical Workflow for Z-L-Thr(OBzl)-OH Peptides ensuring both chemical and stereochemical integrity.

Part 4: Detailed Experimental Protocols

Protocol 1: UHPLC-HRMS for Chemical Impurity Profiling

Objective: Detect incomplete OBzl removal and

-elimination.

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC coupled to Q-TOF/Orbitrap.

• Column: C18 Peptide Column (e.g., 2.1 x 100mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (Do not use TFA if high MS sensitivity is required; TFA suppresses ionization).

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 65% B over 15 minutes (Flow: 0.4 mL/min).

• Detection:

  • UV: 214 nm.

  • MS: Positive ESI, Scan range 200–2000

    .

• Data Interpretation (Self-Validating Check):

  • Look for

    .

  • Flag: Peak at

    indicates Z-Thr(OBzl) (Benzyl retained).

  • Flag: Peak at

    indicates Dehydroalanine (Loss of via elimination).

Protocol 2: Chiral Amino Acid Analysis (Marfey’s Method)

Objective: Quantify D-allo-Thr content.

• Hydrolysis: Dissolve 0.5 mg peptide in 6N HCl (constant boiling). Seal in a glass vial under

  . Heat at 110°C for 24 hours. Dry under vacuum.

• Derivatization:

  • Resuspend hydrolysate in 50 µL

    .

  • Add 100 µL 1% FDAA (1-fluoro-2-4-dinitrophenyl-5-L-alanine amide) in acetone.

  • Add 20 µL 1M

    .

  • Incubate at 40°C for 1 hour.

  • Quench with 10 µL 2M HCl.

• Analysis:

  • Inject onto standard C18 RP-HPLC (Method A conditions).

  • Separation Principle: The L-L diastereomer (L-FDAA + L-Thr) elutes differently from the L-D diastereomer (L-FDAA + D-allo-Thr).

• Reference Standard: Run a mix of L-Thr and D-Thr standards derivatized identically to establish retention times.

Part 5: Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
+90 Da Impurity	Incomplete OBzl removal	Extend HF cleavage time; ensure scavenger (Anisole/p-Cresol) ratio is >10%.
-18 Da Impurity	-elimination	Reduce cleavage temperature (0°C to -5°C); reduce reaction time.
High D-allo-Thr	Racemization during coupling	Use low-racemization coupling reagents (DIC/Oxyma Pure instead of HATU). Lower coupling temp to 4°C.
Split Peaks (UV)	Diastereomers	Switch to Protocol 2 (Chiral) to confirm. Do not rely on peak integration alone.

References

• Almac. (2023). Analytical method development for synthetic peptide purity and impurities content by UHPLC. Retrieved from [Link]

• Phenomenex. (2025).[2] HPLC vs UHPLC: Key Differences & Applications. Retrieved from [Link]

• Agilent. (2020).[3] Analysis of a Synthetic Peptide and Its Impurities. Retrieved from [Link]

Sources

• 1. Separation and Identification of Isoleucine Enantiomers and Diastereomers Using an Original Chiral Resolution Labeling Reagent [jstage.jst.go.jp]
• 2. HPLC vs UHPLC: Key Differences & Applications | Phenomenex [phenomenex.com]
• 3. agilent.com [agilent.com]

Publish Comparison Guide: Cost-Benefit Analysis of Z-L-Thr(OBzl)-OH in Peptide Synthesis

Executive Summary: The Industrial Scale-Up Strategist

In the landscape of peptide synthesis, Z-L-Thr(OBzl)-OH (N-benzyloxycarbonyl-O-benzyl-L-threonine) represents a specialized but powerful tool, distinct from the ubiquitous Fmoc and Boc standards used in research. While Fmoc-Thr(tBu)-OH dominates automated solid-phase peptide synthesis (SPPS) for discovery, Z-L-Thr(OBzl)-OH is the "Green Workhorse" of Large-Scale Solution Phase Peptide Synthesis (LPPS) and specialized hybrid strategies.

The Verdict: For R&D and Discovery (<1g) , Z-L-Thr(OBzl)-OH is often inefficient due to the lack of automation compatibility compared to Fmoc. However, for API Manufacturing and Scale-up (>100g) , it offers a superior cost-benefit profile by enabling Global Hydrogenation —a deprotection strategy that eliminates toxic HF, reduces expensive TFA waste, and allows for intermediate crystallization, often bypassing the need for chromatographic purification.

Technical Profile & Mechanism

Chemical Identity: N-alpha-Benzyloxycarbonyl-O-benzyl-L-threonine Formula: C19H21NO5 CAS: 16597-50-5 (Generic Z-Thr-OBzl derivatives)

The "All-Benzyl" Protection Logic

The defining feature of this derivative is the Benzyl-type protection on both the N-terminus (Z group) and the Side-chain (Benzyl ether).

• Orthogonality:

  • Acid Stability: Stable to mild acids (TFA) and basic conditions (Piperidine - Note: Z group can be sensitive to strong base, but less so than Fmoc is to piperidine).

  • Cleavage Mechanism: Both groups are removed simultaneously by Catalytic Hydrogenation (H2/Pd-C) or strong acids (HBr/AcOH, HF).

• Why Threonine? Threonine is prone to O-acylation (side chain esterification) and Beta-elimination (dehydration). The Benzyl ether (OBzl) is sterically less bulky than tBu but electronically stable, providing robust protection against O-acylation during coupling when proper activation (e.g., Active Esters) is used.

Comparative Analysis: The "Triad of Protection"

This section compares Z-L-Thr(OBzl)-OH against the two industry standards: Fmoc-Thr(tBu)-OH and Boc-Thr(Bzl)-OH.

Scenario A: The "Green" Advantage (vs. Boc-Thr(Bzl)-OH)

Context: Traditional API Synthesis

Feature	Z-L-Thr(OBzl)-OH	Boc-Thr(Bzl)-OH	Impact
Deprotection	Catalytic Hydrogenation (H2/Pd)	Anhydrous HF (Hydrogen Fluoride)	Z Wins: H2 is non-corrosive and cheaper. HF requires expensive Teflon/Kel-F lines and high safety CapEx.
Safety	Low Risk (Flammability managed)	High Risk (HF is bone-seeking poison)	Z Wins: Lower insurance and safety infrastructure costs.
Purity	Clean cleavage; Toluene/Water byproducts	Carbonium ion scavengers needed	Z Wins: No scavenger "cocktails" (anisole/thioanisole) required.

Scenario B: The "Cost of Waste" (vs. Fmoc-Thr(tBu)-OH)

Context: Modern SPPS vs. Solution Phase

Feature	Z-L-Thr(OBzl)-OH (Solution)	Fmoc-Thr(tBu)-OH (SPPS)	Impact
Reagents	H2 Gas, Pd/C Catalyst	Piperidine (20%), TFA (95%)	Z Wins: H2 is negligible cost. Piperidine and TFA are expensive and regulated.
Atom Economy	High. Z-group leaves as Toluene/CO2.	Low. Fmoc adduct remains in waste.	Z Wins: Lower waste disposal costs (PMI - Process Mass Intensity).
Purification	Crystallization often possible.	HPLC almost always required.	Z Wins: Crystallization costs ~ 5000/kg.
Throughput	Slow (Manual/Batch)	Fast (Automated)	Fmoc Wins: Time-to-market is faster with Fmoc.

Economic Impact Model: Cost Breakdown

The following table estimates the relative operational costs for a 1kg peptide batch synthesis using Threonine-rich sequences.

Cost Driver	Z-Protection (LPPS)	Fmoc-Protection (SPPS)	Notes
Raw Material	$ (Low)	(Medium)	Z-Cl is a cheap commodity chemical.
Deprotection Reagents	$ (H2 Gas + Catalyst)	$ (TFA + Scavengers)	TFA disposal is a major OpEx driver.
Purification	$ (Crystallization)	(Prep HPLC)	Solution phase allows purifying intermediates.
Equipment CapEx	(Reactors/Hydrogenator)	$ (Synthesizers)	Large scale SPPS columns are costly.
Total Cost/Gram	Lowest	High	Z-protection is the economic choice for scale.

Experimental Protocols

Protocol 1: Coupling via Mixed Anhydride (Solution Phase)

This method minimizes racemization and O-acylation for Z-amino acids.

• Activation: Dissolve Z-L-Thr(OBzl)-OH (1.0 eq) in dry THF/DMF. Cool to -15°C.

• Base: Add N-Methylmorpholine (NMM) (1.0 eq).

• Anhydride Formation: Add Isobutyl Chloroformate (IBCF) (1.0 eq) dropwise. Stir for 10 min at -15°C. Crucial: Do not over-activate to prevent urethane formation.

• Coupling: Add the amine component (H-Peptide-OR) (1.0 eq) pre-dissolved in DMF/DCM.

• Reaction: Stir at -15°C for 1h, then allow to warm to Room Temp (RT) over 4h.

• Workup: Evaporate solvent. Dissolve residue in EtOAc. Wash with 5% KHSO4, Sat. NaHCO3, and Brine. Dry over Na2SO4.

• Crystallization: Recrystallize from EtOAc/Hexane to obtain pure protected peptide.

Protocol 2: Global Deprotection (Catalytic Hydrogenation)

The "Green" Step removing both Z and OBzl groups.

• Setup: Dissolve protected peptide in MeOH or AcOH/MeOH (1:4).

• Catalyst: Add 10% Pd/C (5-10% by weight of peptide). Safety: Add catalyst under Argon to prevent ignition of solvent vapors.

• Hydrogenation: Purge vessel with N2, then H2. Maintain H2 atmosphere (Balloon or 1-2 bar pressure) with vigorous stirring for 4-12 hours.

• Monitoring: Monitor by TLC or HPLC for disappearance of Z-protected species.

• Workup: Filter catalyst through Celite pad (Caution: Pyrophoric). Wash pad with MeOH.

• Isolation: Evaporate filtrate to obtain the free peptide (often as acetate salt if AcOH used).

Visualization: Decision & Workflow

Diagram 1: The "Global Hydrogenation" Pathway

This diagram illustrates the efficiency of removing all protecting groups in a single, clean step.

Caption: The Global Hydrogenation strategy allows simultaneous removal of N-terminal Z and Side-chain Bzl groups, releasing only volatile or inert byproducts (Toluene, CO2).

Diagram 2: Selection Decision Matrix

When should you choose Z-L-Thr(OBzl)-OH over Fmoc/Boc?

Caption: Decision matrix highlighting the specific niche for Z-L-Thr(OBzl)-OH: Large-scale manufacturing where HF avoidance and "Green" chemistry are priorities.

References

• BenchChem. (2025).[1] A Comparative Guide to Validation via Mass Spectrometry for Peptides Synthesized with H-Thr-Obzl.HCl. Retrieved from

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Link

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis.[1][2][3][4][5][6][7] I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society. Link

• Andersson, L., et al. (2000). Large-scale synthesis of peptides. Biopolymers (Peptide Science). Link

• Sigma-Aldrich. (2023). Z-L-Thr(OBzl)-OH Product Specification. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Fmoc-Thr(PO(OBzl)OH)-OH Novabiochem 175291-56-2 [sigmaaldrich.com]
• 4. Hf cleavage and deprotection from resins | PPTX [slideshare.net]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. youtube.com [youtube.com]
• 7. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]